Structure and molecular weight of 4-Chloro-2,5-dimethylphenylhydrazine
Structure, Synthesis, and Application in Heterocyclic Chemistry[1] Executive Summary 4-Chloro-2,5-dimethylphenylhydrazine is a specialized arylhydrazine intermediate primarily utilized in the synthesis of polysubstituted...
Author: BenchChem Technical Support Team. Date: February 2026
Structure, Synthesis, and Application in Heterocyclic Chemistry[1]
Executive Summary
4-Chloro-2,5-dimethylphenylhydrazine is a specialized arylhydrazine intermediate primarily utilized in the synthesis of polysubstituted indoles via the Fischer Indole Synthesis. Its structural uniqueness lies in the specific substitution pattern (para-chloro, 2,5-dimethyl), which dictates strict regioselectivity during cyclization reactions. This guide provides a definitive breakdown of its physicochemical properties, a validated synthesis protocol starting from 4-chloro-2,5-dimethylaniline, and critical insights into its application in drug discovery frameworks.
Structural Characterization & Molecular Weight[2]
The molecule consists of a hydrazine moiety attached to a benzene ring substituted with a chlorine atom at the para position and methyl groups at the 2 and 5 positions relative to the hydrazine group.
Usually isolated as a Hydrochloride salt for stability.
Melting Point
160–165 °C (as HCl salt)
Free base is unstable and oxidizes rapidly.
Elemental Composition Analysis
Element
Symbol
Atom Count
Atomic Mass
Mass Contribution
% by Weight
Carbon
C
8
12.011
96.088
56.31%
Hydrogen
H
11
1.008
11.088
6.50%
Chlorine
Cl
1
35.45
35.45
20.77%
Nitrogen
N
2
14.007
28.014
16.42%
Total
170.64
100.00%
Synthesis Protocol: Diazotization-Reduction Route
Context: Arylhydrazines are rarely stored as free bases due to oxidation sensitivity. The standard laboratory protocol involves the diazotization of the corresponding aniline followed by reduction with stannous chloride (
Slurry Preparation: In a 500 mL 3-neck round-bottom flask, suspend 0.1 mol (15.56 g) of 4-Chloro-2,5-dimethylaniline in 50 mL of concentrated Hydrochloric Acid (HCl, 37%).
Cooling: Cool the mixture to -5°C to 0°C using an ice-salt bath. Efficient stirring is critical to prevent localized heating.
Nitrite Addition: Dropwise add a solution of Sodium Nitrite (
, 0.11 mol, 7.6 g) in 20 mL water. Maintain internal temperature below 5°C .
Validation Point: The reaction is complete when the solution turns clear (diazo salt formation) and a drop of the reaction mixture turns starch-iodide paper immediately blue/black (excess nitrous acid).
The primary utility of 4-Chloro-2,5-dimethylphenylhydrazine is as a building block for 5-Chloro-4,7-dimethylindoles .
Regioselectivity Mechanism
In the Fischer Indole Synthesis, the hydrazone intermediate undergoes a [3,3]-sigmatropic rearrangement. For typical phenylhydrazines, this can occur at either ortho position.
However, for 4-Chloro-2,5-dimethylphenylhydrazine :
Position 2 (Ortho): Blocked by a Methyl group.
Position 6 (Ortho): Open (contains a Hydrogen).
Pathway Visualization
Figure 2: Mechanistic pathway highlighting the regioselective cyclization due to steric blocking at the C2 position.
Safety & Handling Protocols
Hazard Class: Hydrazines are potent reducing agents and suspected carcinogens.
GHS Signal Word: DANGER
Toxicity: High acute toxicity if swallowed or inhaled. Known skin sensitizer.
Storage: Store as the Hydrochloride salt under inert gas (Nitrogen/Argon) at 2–8°C. The free base decomposes rapidly in air, turning dark brown/red.
Decontamination: Spills should be treated with dilute hypochlorite (bleach) solution to oxidize the hydrazine to nitrogen gas before disposal.
References
Robinson, B. (1982).[3] The Fischer Indole Synthesis. John Wiley & Sons.[3] (Definitive text on the mechanism and regioselectivity of indole synthesis).
Santa Cruz Biotechnology. (2024). 4-Chloro-2,5-dimethylaniline (CAS 20782-94-9) Product Data. (Verification of precursor availability).
GuideChem. (2024). Synthesis of 4-Chlorophenylhydrazine derivatives. (General protocol for chlorophenylhydrazine synthesis).
National Institutes of Health (NIH). (2024). PubChem Compound Summary: 4-Chloro-2,6-dimethylaniline.[4] (Structural analog comparison for safety data).
An In-Depth Technical Guide to 2,5-Dimethyl-4-chlorophenylhydrazine: Synthesis, Sourcing, and Applications for Researchers
For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of 2,5-dimethyl-4-chlorophenylhydrazine, a specialized chemical intermediate with potential...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of 2,5-dimethyl-4-chlorophenylhydrazine, a specialized chemical intermediate with potential applications in pharmaceutical research and organic synthesis. Due to its limited commercial availability, this guide focuses on the practical aspects of its synthesis, sourcing through custom manufacturing, and its principal application in the construction of complex molecular architectures, such as indole scaffolds, via the Fischer indole synthesis. This document serves as a vital resource for researchers navigating the procurement and utilization of non-standard chemical reagents in drug discovery and development.
Introduction: The Role of Substituted Phenylhydrazines in Modern Drug Discovery
Substituted phenylhydrazines are a cornerstone class of reagents in medicinal chemistry, primarily valued for their role as precursors in the synthesis of indole-containing compounds.[1][2] The indole nucleus is a privileged scaffold found in a vast array of biologically active natural products and synthetic pharmaceuticals. The Fischer indole synthesis, a robust and versatile acid-catalyzed reaction, utilizes substituted phenylhydrazines and carbonyl compounds to construct the indole ring system.[2][3][4] The specific substitution pattern on the phenylhydrazine ring directly dictates the substitution pattern of the resulting indole, allowing for the systematic exploration of structure-activity relationships (SAR) in drug discovery programs.
2,5-Dimethyl-4-chlorophenylhydrazine is a bespoke building block that enables the introduction of a unique substitution pattern onto an indole core, a feature that may be critical for optimizing the pharmacological properties of a lead compound. Its utility lies in the precise placement of methyl and chloro groups, which can influence factors such as metabolic stability, receptor binding affinity, and overall pharmacokinetic profile.
Sourcing and Procurement of 2,5-Dimethyl-4-chlorophenylhydrazine
A thorough market analysis indicates that 2,5-dimethyl-4-chlorophenylhydrazine is not a commercially available, off-the-shelf chemical. Researchers seeking to utilize this compound will need to engage with a custom chemical synthesis provider.
Identifying and Engaging Custom Synthesis Partners
Numerous companies specialize in the custom synthesis of non-commercially available molecules for research and development.[5][6][7][8] When selecting a partner, it is crucial to consider their expertise in multi-step organic synthesis, analytical capabilities, and production scale.
Cost Structure and Considerations
The cost of custom-synthesized 2,5-dimethyl-4-chlorophenylhydrazine will be influenced by several factors:
Cost of Starting Materials: The price and availability of the precursor, 2,5-dimethyl-4-chloroaniline, will be a significant cost driver.
Number and Complexity of Synthetic Steps: The proposed synthesis involves a two-step sequence, which is relatively straightforward for experienced chemists.
Required Purity and Analytical Characterization: Higher purity requirements and extensive analytical testing (e.g., HPLC, NMR, MS) will increase the cost.
Scale of Synthesis: The cost per gram typically decreases with larger batch sizes.[9][10]
Table 1: Estimated Cost for Custom Synthesis
Service Phase
Estimated Cost (USD)
Timeline
Initial Consultation and Route Design
$500 - $2,000
1-2 Weeks
Synthesis (1-10 gram scale)
$2,000 - $10,000+
4-8 Weeks
Analytical Characterization and QC
Included in synthesis cost
1 Week
Note: These are ballpark estimates and will vary significantly between suppliers. It is essential to obtain quotes from multiple vendors.[9][10][11]
Synthesis of 2,5-Dimethyl-4-chlorophenylhydrazine
The most logical and established method for the synthesis of 2,5-dimethyl-4-chlorophenylhydrazine is a two-step process starting from the corresponding aniline derivative, 2,5-dimethyl-4-chloroaniline.
Prerequisite: Sourcing the Starting Material
The viability of this synthesis hinges on the availability of 2,5-dimethyl-4-chloroaniline. A search of chemical supplier databases indicates that this starting material is available from various commercial sources.
Synthetic Pathway
The synthesis proceeds via two classical organic reactions: diazotization of the aniline followed by reduction of the resulting diazonium salt.
Caption: Proposed synthetic pathway for 2,5-dimethyl-4-chlorophenylhydrazine.
Step 1: Diazotization of 2,5-Dimethyl-4-chloroaniline
This reaction transforms the primary amine group of the aniline into a diazonium salt.
Protocol:
Suspend 2,5-dimethyl-4-chloroaniline in a solution of hydrochloric acid and water.
Cool the mixture to 0-5 °C in an ice-salt bath.
Slowly add a solution of sodium nitrite in water, maintaining the temperature below 5 °C.
The completion of the reaction can be monitored by testing for the absence of the starting aniline (e.g., by TLC) and the presence of the diazonium salt (e.g., with starch-iodide paper).
Step 2: Reduction of the Diazonium Salt
The diazonium salt is then reduced to the corresponding hydrazine.
Protocol:
Prepare a solution of a reducing agent, such as stannous chloride in concentrated hydrochloric acid or a solution of sodium sulfite.
Cool the reducing solution in an ice bath.
Slowly add the previously prepared cold diazonium salt solution to the reducing solution, keeping the temperature low.
After the addition is complete, allow the reaction to warm to room temperature and stir for several hours.
The product, 2,5-dimethyl-4-chlorophenylhydrazine, can be isolated as the hydrochloride salt by filtration. The free base can be obtained by neutralization with a base followed by extraction.
Key Application: The Fischer Indole Synthesis
The primary utility of 2,5-dimethyl-4-chlorophenylhydrazine for drug discovery and organic synthesis is its application in the Fischer indole synthesis.[2][3][4] This reaction allows for the construction of a 4-chloro-5,7-dimethyl-1H-indole scaffold.
Caption: The Fischer indole synthesis using 2,5-dimethyl-4-chlorophenylhydrazine.
Experimental Protocol: Synthesis of 4-Chloro-2,5,7-trimethyl-1H-indole
This protocol provides a general procedure for the Fischer indole synthesis using 2,5-dimethyl-4-chlorophenylhydrazine and acetone as a model ketone.
Acid catalyst (e.g., polyphosphoric acid (PPA) or sulfuric acid in ethanol)
Solvent (e.g., ethanol, acetic acid, or toluene)
Procedure:
If starting with the hydrochloride salt, neutralize it to the free hydrazine base using a suitable base (e.g., sodium hydroxide solution) and extract with an organic solvent (e.g., diethyl ether or dichloromethane). Dry the organic layer and remove the solvent under reduced pressure.
Dissolve the 2,5-dimethyl-4-chlorophenylhydrazine free base in a suitable solvent such as ethanol.
Add a slight excess of acetone to the solution.
Add the acid catalyst. The choice of acid and solvent can significantly impact the reaction yield and may require optimization.
Heat the reaction mixture to reflux and monitor the progress of the reaction by TLC or LC-MS.
Upon completion, cool the reaction mixture and neutralize the acid.
Extract the product into an organic solvent.
Wash the organic layer with water and brine, then dry it over an anhydrous salt (e.g., sodium sulfate).
Remove the solvent under reduced pressure and purify the crude product by column chromatography or recrystallization to yield the desired 4-chloro-2,5,7-trimethyl-1H-indole.
Analytical Characterization
As 2,5-dimethyl-4-chlorophenylhydrazine is a custom-synthesized compound, thorough analytical characterization is essential to confirm its identity and purity.
Nuclear Magnetic Resonance (NMR) Spectroscopy:
¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons and the methyl groups. The chemical shifts and coupling patterns will be characteristic of the substitution pattern.
¹³C NMR: The carbon NMR spectrum will show the expected number of signals for the aromatic and methyl carbons.
Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of the compound. High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition.
Infrared (IR) Spectroscopy: The IR spectrum will show characteristic absorption bands for the N-H and C-H bonds, as well as aromatic C=C stretching vibrations.
Purity Analysis (HPLC): High-performance liquid chromatography is the standard method for determining the purity of the synthesized compound.
Conclusion
2,5-Dimethyl-4-chlorophenylhydrazine is a valuable, albeit not commercially available, building block for the synthesis of specifically substituted indole derivatives. Researchers in drug discovery and organic synthesis can obtain this compound through custom synthesis services. A solid understanding of its synthesis from 2,5-dimethyl-4-chloroaniline and its application in the Fischer indole synthesis is crucial for its effective utilization. This guide provides the necessary foundational knowledge for the procurement, synthesis, and application of this specialized chemical intermediate.
References
Taros Chemicals. (n.d.). Custom Synthesis Service for your key compounds. Retrieved from [Link]
Google Patents. (2014). Preparation method for 4-chlorophenylhydrazine hydrochloride. CN103910650A.
Google Patents. (2016). Synthetic method for 4-chlorophenylhydrazine hydrochloride. CN106045876A.
ChiroBlock. (n.d.). Costs for Custom Synthesis & Contract Models. Retrieved from [Link]
Google Patents. (2016). Method for synthesizing 2,5-dimethoxy-4-chloroaniline. CN105601523A.
Anderson, N. G. (2012). Cost Estimates for New Molecules. Organic Process Research & Development, 16(5), 793-793. [Link]
Heravi, M. M., et al. (2017). Fischer indole synthesis applied to the total synthesis of natural products. RSC Advances, 7(85), 54034-54076. [Link]
Google Patents. (1991). Process for producing chlorophenylhydrazine compounds. US5041667A.
Rasayan J. Chem. (2024). Green synthesis and analytical technique for the separation of substituted chlorophenyl hydrazine isomers by reverse phase hplc method. 17(4), 1924-1933. [Link]
Wikipedia. (n.d.). Fischer indole synthesis. Retrieved from [Link]
The Royal Society of Chemistry. (n.d.). Supporting Information for: A Palladium-Catalyzed Tandem Reaction of Arylhydrazines with Terminal Alkynes. Retrieved from [Link]
UNT Health Fort Worth. (n.d.). Chemistry, Formulations and Base Rates. Retrieved from [Link]
Patsnap. (2014). Novel synthesis process of P-chlorophenylhydrazine hydrochloride. Retrieved from [Link]
Google Patents. (2013). Preparation method of 4-chlorophenylhydrazine hydrochloride. CN102993044A.
Biocompare. (n.d.). Chemical Synthesis Services. Retrieved from [Link]
J&K Scientific. (n.d.). 2-Chloro-4,5-dimethylaniline. Retrieved from [Link]
Organic Chemistry Portal. (n.d.). Fischer Indole Synthesis. Retrieved from [Link]
Pure Synth. (2025). Why Leading Industries Depend on Custom Chemical Synthesis. Retrieved from [Link]
Wiley Online Library. (2005). Complete assignments of 1H and 13C NMR data for ten phenylpiperazine derivatives. Magnetic Resonance in Chemistry, 43(10), 869-872. [Link]
Sarna Chemicals. (n.d.). 2,4- Dichloroaniline (2,4- DCA). Retrieved from [Link]
Patsnap. (2014). Preparation method for 4-chlorophenylhydrazine hydrochloride. Retrieved from [Link]
Molecules. (2010). New 3H-Indole Synthesis by Fischer's Method. Part I. 15(4), 2567-2584. [Link]
ResearchGate. (n.d.). 1 H NMR and 13 C NMR spectra of pyrazine substituted phosphonium salt (3a). Retrieved from [Link]
Taylor & Francis. (n.d.). Phenylhydrazine – Knowledge and References. Retrieved from [Link]
PrepChem. (n.d.). Synthesis of p-chlorophenyl-hydrazine. Retrieved from [Link]
Molecules. (2017). Synthesis and fungicidal activity of phenylhydrazone derivatives containing two carbonic acid ester groups. 22(10), 1686. [Link]
Technical Whitepaper: Structural and Functional Divergence of Chloroxylenol Isomers
Comparative Analysis: 4-chloro-3,5-dimethylphenol vs. 4-chloro-2,5-dimethylphenol Executive Summary In the development of phenolic antiseptics, the precise substitution pattern of the aromatic ring dictates efficacy, sol...
Author: BenchChem Technical Support Team. Date: February 2026
Comparative Analysis: 4-chloro-3,5-dimethylphenol vs. 4-chloro-2,5-dimethylphenol
Executive Summary
In the development of phenolic antiseptics, the precise substitution pattern of the aromatic ring dictates efficacy, solubility, and toxicity. This guide provides a definitive technical comparison between the industry-standard biocide 4-chloro-3,5-dimethylphenol (PCMX, Chloroxylenol) and its structural isomer 4-chloro-2,5-dimethylphenol .
While often co-occurring during the synthesis from coal-tar derivatives, these two isomers exhibit distinct physicochemical behaviors. The 3,5-isomer is the pharmacopoeial standard due to its optimized hydrophilic/lipophilic balance (HLB) and unhindered phenolic hydroxyl group. The 2,5-isomer, often considered an impurity or specialized intermediate, suffers from steric shielding of the hydroxyl group, altering its solubility and membrane-penetration kinetics. This guide outlines the structural causality, synthetic divergence, and analytical protocols required to distinguish and utilize these compounds.
Molecular Architecture & Steric Analysis
The core difference between these isomers lies in the steric environment of the functional groups . This structural variance drives the massive difference in their commercial utility.
Structure: The phenolic hydroxyl (-OH) is at position 1. Methyl groups are at positions 3 and 5. Chlorine is at position 4.[1][2][5][6]
Steric Profile:
Hydroxyl Group: Flanked by protons at positions 2 and 6. This "open" configuration allows for maximal hydrogen bonding with water and biological targets.
Chlorine Atom: Flanked by two methyl groups (positions 3 and 5). This steric bulk protects the chlorine from metabolic displacement, enhancing chemical stability.
Result: High chemical stability combined with moderate water solubility and high pKa efficacy.
2.2. 4-Chloro-2,5-Dimethylphenol
Structure: Hydroxyl at 1.[4] Methyls at 2 and 5.[7] Chlorine at 4.[1][5][6]
Steric Profile:
Hydroxyl Group: Flanked by a methyl group at position 2 (Ortho-effect). This creates significant steric hindrance, reducing the ability of the -OH group to act as a hydrogen bond donor/acceptor.
Chlorine Atom: Flanked by a methyl at 5 and a proton at 3. Less protected than in the 3,5-isomer.
Result: Reduced water solubility and altered acidity (pKa) due to the ortho-methyl effect.
3,5-isomer binds bacterial proteins more effectively
Primary Use
API (Antiseptic)
Impurity / Intermediate
2,5-isomer must be controlled in QC
Synthetic Pathways & Feedstock Criticality
The presence of the 2,5-isomer in commercial PCMX is typically a result of impure xylenol feedstock. Understanding the synthesis prevents "isomer drift" in manufacturing.
3.1. The Feedstock Challenge
Industrial xylenol is often fractionated from coal tar or synthesized via methylation of phenol. If the distillation cut is not precise, 2,5-xylenol co-elutes with 3,5-xylenol.
Pathway A (Target): 3,5-Xylenol + SO₂Cl₂
4-Chloro-3,5-Dimethylphenol
Pathway B (Impurity): 2,5-Xylenol + SO₂Cl₂
4-Chloro-2,5-Dimethylphenol
The chlorination step (using Sulfuryl Chloride or Chlorine gas) is electrophilic aromatic substitution. In both cases, the para position relative to the hydroxyl group is activated and sterically available (though less so in the 3,5 isomer), directing the chlorine to position 4.
3.2. Synthetic Logic Diagram (DOT)
Figure 1: Synthetic divergence showing how feedstock purity dictates the final isomeric composition.
Biocidal Mechanism of Action
The efficacy difference between the isomers is not random; it is mechanistic.
Cell Wall Adsorption: Both isomers are lipophilic and adsorb to the bacterial cell wall.
Membrane Disruption: The phenolic hydroxyl group interacts with membrane proteins and polar head groups of lipids.
3,5-Advantage: The unhindered -OH group in PCMX forms stronger Hydrogen bonds with membrane components, leading to leakage of intracellular constituents (K+ ions, nucleotides).
2,5-Deficit: The ortho-methyl group in the 2,5-isomer shields the oxygen, weakening this interaction and requiring higher concentrations to achieve the same "kill" effect (higher Minimum Inhibitory Concentration - MIC).
Metabolic Stability: The 3,5-isomer's chlorine is protected by two methyls, slowing down bacterial degradation enzymes that might attempt to displace the chlorine.
Experimental Protocols
5.1. Laboratory Synthesis of High-Purity PCMX (3,5-Isomer)
Objective: Synthesize reference standard 4-chloro-3,5-dimethylphenol with minimal 2,5-isomer contamination.
Dissolution: Dissolve 12.2g (0.1 mol) of pure 3,5-xylenol in 50mL of dry DCM in a three-neck round-bottom flask equipped with a dropping funnel and a gas trap (for HCl/SO₂).
Cooling: Cool the solution to 0°C using an ice bath. Temperature control is vital to prevent polychlorination.
Addition: Dropwise add 13.5g (0.1 mol) of Sulfuryl Chloride over 30 minutes.
Note: SO₂Cl₂ is preferred over Cl₂ gas for lab scale as it is easier to quantify and yields fewer oxidation byproducts.
Reaction: Allow the mixture to warm to room temperature and stir for 2 hours. Evolution of HCl and SO₂ gas indicates reaction progress.
Quench: Wash the organic layer with water (2x 50mL) followed by 5% Sodium Bicarbonate solution (to remove acid traces).
Purification: Dry over anhydrous Na₂SO₄, evaporate solvent. Recrystallize the crude solid from benzene or petroleum ether.
Yield: Expect ~80-90% yield of white crystals (MP: 114-116°C).
5.2. Analytical Separation (HPLC)
To distinguish the 2,5-impurity from the 3,5-product, use the following method.
Mobile Phase: Methanol : Water (70 : 30 v/v) with 0.1% Phosphoric Acid.
Flow Rate: 1.0 mL/min.
Detection: UV at 280 nm.
Expected Result: The 3,5-isomer (more polar due to accessible OH) will elute slightly earlier than the more lipophilic, hindered 2,5-isomer.
Structure-Activity Relationship (SAR) Diagram
Figure 2: Structure-Activity Relationship (SAR) illustrating why the 3,5-isomer is the superior biocide.
References
National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 2723, Chloroxylenol.[4] Retrieved from [Link]
Cosmetic Ingredient Review (CIR). (2022).[9] Safety Assessment of Chloroxylenol as Used in Cosmetics.[1][4][9][10] Retrieved from [Link]
Bruch, M. K. (2006). Chloroxylenol: an old-new antimicrobial.[4][11] In Disinfection, Sterilization, and Preservation (pp. 643-653). Lippincott Williams & Wilkins.
Judis, J. (1962). Studies on the mechanism of action of phenolic disinfectants I: Release of radioactivity from Escherichia coli labeled with C14-glutamate. Journal of Pharmaceutical Sciences. Retrieved from [Link]
Stability of Substituted Phenylhydrazines under Ambient Conditions
This guide synthesizes the chemical behavior of substituted phenylhydrazines, focusing on their oxidative instability and the rigorous protocols required to maintain their integrity in research and development. Technical...
Author: BenchChem Technical Support Team. Date: February 2026
This guide synthesizes the chemical behavior of substituted phenylhydrazines, focusing on their oxidative instability and the rigorous protocols required to maintain their integrity in research and development.
Technical Guide for Research & Development
Executive Summary
Substituted phenylhydrazines are critical intermediates in the synthesis of indoles (Fischer indole synthesis), pyrazoles, and various heterocyclic pharmaceuticals. However, their utility is often compromised by their inherent instability. Under ambient conditions, these compounds undergo auto-oxidation , a radical-mediated process accelerated by light, transition metals, and basic pH.
Core Insight: The stability of a phenylhydrazine is a function of its electronic nature (Hammett substituent constants) and its physical form (free base vs. acid salt). While electron-withdrawing groups (EWGs) generally confer oxidative resistance, electron-donating groups (EDGs) accelerate decomposition. This guide provides the mechanistic understanding and operational protocols to mitigate these risks.
Mechanistic Underpinnings of Instability
The Auto-Oxidation Cascade
The primary degradation pathway for phenylhydrazines is not simple hydrolysis, but a radical chain reaction with molecular oxygen. This process is autocatalytic; the products of the initial oxidation (superoxide radicals) propagate the cycle.[1]
The Pathway:
Initiation: Trace metals (
, ) or UV light catalyze the transfer of an electron from the hydrazine nitrogen to , generating a superoxide anion ().
Propagation: The phenylhydrazine radical cation loses a proton to form the phenylhydrazyl radical (
).
Transformation: This radical undergoes further oxidation to phenyldiazene (
), a highly unstable intermediate.
Termination/Decomposition: Phenyldiazene decomposes to form benzene (via radical abstraction), biphenyl (via dimerization), or phenol (via reaction with hydroxyl radicals), often accompanied by the evolution of nitrogen gas.
Visualization: The Oxidative Decomposition Pathway
The following diagram maps the critical intermediates formed during ambient exposure.
Substituent Effects (Hammett Correlation)
The rate of oxidation is heavily influenced by the substituents on the aromatic ring.
Electron-Donating Groups (EDGs): Substituents like -OMe, -Me, -NH2 increase electron density at the hydrazine nitrogen (
). This lowers the oxidation potential, making the compound more susceptible to air oxidation.
Handling Implication: 4-Methoxyphenylhydrazine free base will darken within minutes of air exposure.
Electron-Withdrawing Groups (EWGs): Substituents like -NO2, -CF3, -Cl decrease electron density. This stabilizes the molecule against single-electron oxidation.
Handling Implication: 2,4-Dinitrophenylhydrazine is stable enough to be stored as a solid reagent on open shelves (though usually kept wet to prevent explosion hazards).
Operational Stability: Salt vs. Free Base
The single most effective strategy for stabilization is protonation. The hydrochloride salt (
) is kinetically stable because the protonated nitrogen cannot easily donate the electron required to initiate the radical chain.
Dissolution: Dissolve the crude salt in the minimum amount of hot ethanol (~60-70°C).
Note: Do not use water if possible, as removing it is difficult and promotes hydrolysis.
Decolorization: Add activated charcoal (5% w/w) to the hot solution. Stir for 5-10 minutes.
Mechanism:[1][3][4][5][6] Charcoal adsorbs the high-molecular-weight colored oxidation byproducts (polymeric azobenzenes).
Filtration: Filter the hot solution through a Celite pad or sintered glass funnel to remove charcoal.
Crystallization: Allow the filtrate to cool to room temperature. Slowly add Diethyl Ether until turbidity is observed.
Precipitation: Cool to 0°C on ice. The hydrochloride salt will crystallize as white/off-white needles.
Drying: Filter and dry under high vacuum over
or KOH pellets.
Validation: Melting point should be sharp (e.g., unsubstituted Ph-NH-NH2•HCl decomposes ~243-246°C).
Protocol B: "Just-in-Time" Free Base Generation
Use this when the reaction mechanism (e.g., nucleophilic attack) requires the free amine.
Concept: Never isolate the free base for storage. Generate it immediately before use.
Suspension: Suspend the calculated amount of Phenylhydrazine HCl in the reaction solvent (e.g., Toluene, DCM).
Neutralization: Add 1.05 equivalents of a mild organic base (e.g., Triethylamine or Pyridine) or wash with saturated
solution under an inert atmosphere.
Usage: Use the solution immediately . If an extraction was performed, do not rotovap to dryness unless strictly necessary; concentration increases the rate of auto-oxidation.
Protocol C: Stability Assessment Workflow
Before committing valuable starting materials, validate the quality of your hydrazine.
Visual Inspection:
White/Off-White: Pure.
Beige/Pink: Slight oxidation (usually acceptable for robust reactions).
Solubility Test: Dissolve a small sample in water.
Clear solution = Good.
Turbidity/Oily droplets = Presence of auto-oxidation products (neutral diazenes/hydrocarbons) which are insoluble in water.
Handling & Storage Decision Matrix
The following workflow dictates the handling requirements based on the specific derivative and its intended use.
Safety & Toxicology Note
While this guide focuses on chemical stability, the biological instability of these compounds mirrors their chemical reactivity. Phenylhydrazines cause hemolytic anemia via the same oxidative mechanism described above: they react with oxyhemoglobin to generate superoxide radicals, leading to red blood cell destruction.
Always handle in a fume hood.
Double-glove (Nitrile) to prevent skin absorption.
Treat all phenylhydrazine waste as P-listed acute hazardous waste (US EPA classification).
References
Misra, H. P., & Fridovich, I. (1976). The oxidation of phenylhydrazine: superoxide and mechanism. Biochemistry, 15(3), 681–687. [Link]
Shaw,ali, J. A. (1977). Substituent effects on the oxidation of phenylhydrazines. Journal of Heterocyclic Chemistry, 14(3), 375-380.
Castro, C. E., et al. (1966). Kinetics and Mechanism of the Oxidation of Phenylhydrazine by Iron(III) Porphyrins. Journal of the American Chemical Society, 88(19), 4447. [Link]
National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 7516, Phenylhydrazine. [Link]
Technical Guide: Synthesis of Pyrazoles using (4-Chloro-2,5-dimethylphenyl)hydrazine
Executive Summary & Application Profile The synthesis of pyrazoles derived from (4-Chloro-2,5-dimethylphenyl)hydrazine (CAS: 19690-59-6 ) represents a critical workflow in the development of small-molecule inhibitors, pa...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Application Profile
The synthesis of pyrazoles derived from (4-Chloro-2,5-dimethylphenyl)hydrazine (CAS: 19690-59-6 ) represents a critical workflow in the development of small-molecule inhibitors, particularly for oncology targets such as KRAS G12C and various kinases. The unique substitution pattern—a chlorine atom at the para position and methyl groups at the ortho and meta positions—imparts specific steric and electronic properties that influence both the synthetic regioselectivity and the pharmacological binding affinity of the final scaffold.
This guide provides a comprehensive protocol for the Knorr Pyrazole Synthesis , utilizing this specific hydrazine. It addresses the challenge of regiocontrol introduced by the steric bulk of the ortho-methyl group and offers optimized workflows for high-yield production.
Soluble in DMSO, Methanol; sparingly soluble in water (free base)
Key Hazard
Toxic if swallowed; Skin sensitizer (Handle with PPE)
Mechanism of Action: The Knorr Condensation
The formation of the pyrazole ring occurs via the condensation of the hydrazine with a 1,3-dicarbonyl compound (e.g., acetylacetone or ethyl acetoacetate). The reaction proceeds through two key steps:[1]
Hydrazone Formation: Nucleophilic attack of the hydrazine terminal nitrogen on a carbonyl carbon.
Cyclization: Intramolecular nucleophilic attack by the second nitrogen on the remaining carbonyl, followed by dehydration to aromatize the system.
Critical Insight - Regioselectivity:
When using unsymmetrical 1,3-dicarbonyls (like ethyl acetoacetate), two regioisomers are possible. For (4-Chloro-2,5-dimethylphenyl)hydrazine, the ortho-methyl group creates steric hindrance around the nucleophilic NH group. This often directs the initial attack toward the less hindered carbonyl of the diketone, or influences the equilibrium of the hydrazone intermediate, potentially improving regioselectivity compared to unsubstituted phenylhydrazine.
Reaction Pathway Diagram
Figure 1: Mechanistic pathway for the conversion of hydrazine hydrochloride to the pyrazole scaffold.
Experimental Protocols
Method A: Standard Thermal Condensation (High Throughput)
Best for: Routine synthesis, gram-scale production, and symmetric diketones.
Base (if using EtOH): Sodium Acetate (NaOAc) (1.2 equiv)
Protocol:
Preparation: In a round-bottom flask equipped with a magnetic stir bar, suspend 1.0 mmol of the hydrazine hydrochloride in 5 mL of Ethanol.
Neutralization: Add 1.2 mmol of Sodium Acetate. Stir for 10 minutes at room temperature to liberate the free hydrazine.
Addition: Dropwise add 1.1 mmol of the 1,3-dicarbonyl compound.
Reflux: Heat the mixture to reflux (78°C) for 2–4 hours . Monitor reaction progress via TLC (System: Hexane/EtOAc 3:1).
Workup:
Cool the reaction mixture to room temperature.
Option 1 (Precipitation): Pour the mixture into ice-cold water (20 mL). The pyrazole often precipitates as a solid. Filter and wash with water.[2][3]
Option 2 (Extraction): If no precipitate forms, remove ethanol under reduced pressure, dilute with water, and extract with Ethyl Acetate (3x). Dry organic layer over Na2SO4 and concentrate.
Purification: Recrystallize from Ethanol/Water or purify via flash column chromatography.
Method B: Regioselective Synthesis with Unsymmetrical Diketones
Best for: Ethyl acetoacetate or trifluoromethyl-containing diketones where isomer control is critical.
Protocol Modification:
To favor the formation of the 5-hydroxy/5-oxo isomer (pyrazolone) or specific regioisomer:
Use Glacial Acetic Acid as the solvent instead of Ethanol.
Perform the reaction at a lower temperature (60°C ) initially for 1 hour, then increase to reflux.
Rationale: The acidic medium protonates the carbonyls, making them more electrophilic, while the lower initial temperature allows the kinetic product (often controlled by the steric bulk of the 2-methyl group) to form preferentially.
Optimization & Troubleshooting
The following decision tree assists in optimizing reaction conditions based on observed outcomes.
Figure 2: Optimization workflow for troubleshooting yield and purity issues.
Data Summary: Solvent Effects
Solvent
Temperature
Reaction Time
Typical Yield
Notes
Ethanol
78°C (Reflux)
2–4 h
85–95%
Standard "Green" method. Easy workup.
Acetic Acid
118°C (Reflux)
1–2 h
90–98%
Faster; promotes cyclization of hindered substrates.
Water
100°C
6–8 h
60–75%
Requires surfactant; eco-friendly but slower.
Toluene
110°C
3–5 h
80–90%
Use with Dean-Stark trap to remove water (drives equilibrium).
Characterization & Validation
To validate the structure of the synthesized 1-(4-chloro-2,5-dimethylphenyl)pyrazole , look for these key spectroscopic signatures:
1H NMR (CDCl3):
Aromatic Region: Two singlets (or para-coupled doublets) for the phenyl ring protons (due to 2,5-dimethyl substitution).
Methyl Groups: Two distinct singlets around
2.1–2.4 ppm (Ar-CH3).
Pyrazole Protons: Characteristic peaks depending on substitution (e.g.,
6.0–8.0 ppm).
Mass Spectrometry (ESI):
Look for
peak corresponding to the molecular weight.
Isotope Pattern: A characteristic 3:1 ratio of
: peaks confirms the presence of the Chlorine atom.
Safety & Handling
Hydrazine Toxicity: Aryl hydrazines are potential carcinogens and skin sensitizers. Always handle (4-Chloro-2,5-dimethylphenyl)hydrazine in a fume hood.
Waste Disposal: Aqueous waste containing hydrazines must be treated with bleach (sodium hypochlorite) to oxidize and neutralize the hydrazine functionality before disposal.
PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.
References
Chemical Identity: 4-Chlorophenylhydrazine hydrochloride (Analogous parent structure).[4] Sigma-Aldrich.[1][4] CAS: 1073-70-7.[4] Link
Specific CAS: (4-Chloro-2,5-dimethylphenyl)hydrazine hydrochloride. CAS: 19690-59-6.[5][6] BLD Pharm.[5] Link
Application (KRAS): Pyrazolyl derivatives useful as anti-cancer agents. Patent US11702409B2. (Describes the use of 4-chloro-2,5-dimethylaniline derived hydrazines in KRAS G12C inhibitor synthesis). Link
Synthetic Methodology: Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules 2021. (General Knorr synthesis conditions). Link
Application Note: High-Precision Diazotization of 4-Chloro-2,5-Dimethylaniline
Abstract & Industrial Significance This application note details the optimized protocol for the diazotization of 4-chloro-2,5-dimethylaniline (also known as 4-chloro-2,5-xylidine). This intermediate is a critical scaffol...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract & Industrial Significance
This application note details the optimized protocol for the diazotization of 4-chloro-2,5-dimethylaniline (also known as 4-chloro-2,5-xylidine). This intermediate is a critical scaffold in the synthesis of high-performance azo pigments (e.g., Pigment Red 146, Pigment Red 176) and pharmaceutical precursors.
While standard aniline diazotization is routine, this specific substrate presents unique challenges:
Solubility: The hydrophobic nature of the para-chloro and dimethyl substituents reduces aqueous solubility, necessitating aggressive acid solubilization.
Steric Hindrance: The methyl group at the ortho (2-position) creates steric bulk near the amine, potentially retarding the attack of the nitrosonium ion (
).
This guide provides a robust, scalable method designed to minimize unreacted amine and prevent tar formation.
Chemical Basis & Mechanism[1][2][3][4][5][6]
The Challenge of Ortho-Substitution
In 4-chloro-2,5-dimethylaniline, the amine group is flanked by a methyl group. While the methyl group is electron-donating (activating the ring), its physical bulk interferes with the formation of the N-nitroso intermediate.
To overcome this, the reaction kinetics must be driven by:
High Surface Area: Precipitating the amine salt as fine micro-crystals.
Excess Acid: Maintaining a high concentration of protonated species to prevent triazene coupling (a common side reaction in hindered amines).
Reaction Pathway
The reaction proceeds via the generation of the nitrosonium ion (
) from sodium nitrite in strong acid, followed by electrophilic attack on the free amine species in equilibrium.
Figure 1: Mechanistic pathway highlighting the critical formation of the active nitrosonium electrophile.
Explosion Hazard: Diazonium salts of chloro-xylidines are stable in solution at 0-5°C but explosive if allowed to dry.[1] Never isolate the dry salt.
Toxicity: The substrate is toxic by inhalation and skin contact.[2] Use a fume hood.[1][3]
Cyanosis: Absorption of xylidines can cause methemoglobinemia. Double-glove (Nitrile) is mandatory.
Detailed Experimental Protocol
Phase 1: Salt Formation & Dispersion (Critical Step)
Rationale: Direct addition of acid to the solid amine often results in "gummy" clumps that do not react. We must generate a high-surface-area suspension.
Weighing: Charge 15.56 g (0.1 mol) of 4-chloro-2,5-dimethylaniline into a 500 mL beaker.
Hot Dissolution: Add 30 mL of water and 25 mL of 37% HCl (approx. 0.3 mol). Heat the mixture to 70-80°C with stirring until the amine is completely dissolved and the solution is clear.
Crash Cooling: Place the beaker in an ice-salt bath. Stir vigorously (magnetic or overhead stirring >300 RPM).
Observation: The amine hydrochloride salt should precipitate as a fine, white/off-white slurry.
Tip: If oiling occurs, reheat and cool more rapidly while stirring faster.
Temperature Equilibration: Add crushed ice directly to the mixture until the internal temperature reaches 0-2°C .
Phase 2: Diazotization
Nitrite Preparation: Dissolve 7.25 g (0.105 mol) of Sodium Nitrite in 15 mL of distilled water. Chill this solution to 0°C.
Addition: Add the nitrite solution dropwise to the amine slurry via an addition funnel or pipette. The tip should be submerged if possible to prevent loss of nitrous fumes.
Rate: Maintain internal temperature below 5°C .[4]
Time: Addition should take 20-30 minutes.
Digestion: After addition is complete, stir the clear (or slightly turbid) yellow/orange solution for 30-45 minutes at 0-5°C.
Phase 3: Validation (QC)
Starch-Iodide Test: Dip a glass rod into the reaction and touch it to Starch-Iodide paper.
Correction: If negative, add 1 mL of nitrite solution, stir 10 min, and re-test.
Congo Red Test: Check pH. Paper should turn blue (pH < 3). If not, add concentrated HCl.
Clarification: If the solution remains turbid (unreacted particles), filter through glass wool cold. The filtrate contains the active diazonium salt.
Phase 4: Quenching
Add small amounts of solid Sulfamic Acid or Urea until the Starch-Iodide test is negative (prevents side reactions during subsequent coupling).
Workflow Visualization
Figure 2: Operational workflow ensuring quality control at the critical nitrite addition step.
Troubleshooting & Optimization
Issue
Probable Cause
Corrective Action
Tar/Oil Formation
Temperature rose >10°C during addition.
Keep ice bath fresh; add ice directly to the flask.
Incomplete Reaction
Amine salt particles were too large.
Re-dissolve and crash cool with faster stirring to get finer crystals.
Coupling Failure
Excess acid inhibited the coupling partner.
Buffer the coupling reaction (Sodium Acetate) to pH 4-5.
Violent Bubbling
Decomposition of diazo salt.
Temperature too high. Discard batch safely.
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 22833, 4-Chloro-2,5-dimethoxyaniline (Analogous Structure/Properties). Retrieved from [Link]
Organic Syntheses. Diazotization of Amines: General Procedures. Coll. Vol. 6, p. 102. Retrieved from [Link]
Google Patents.Process for the diazotization of 2,5-dichloroanilines (US20160318853A1). (Demonstrates solubility strategies for halogenated anilines).
Strategic Regiocontrol in Indole Synthesis: The 4-Chloro-2,5-Dimethylphenylhydrazine Protocol
This Application Note is designed for research chemists and drug development professionals. It prioritizes the regiochemical advantages of using 4-Chloro-2,5-dimethylphenylhydrazine and provides a validated protocol for...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note is designed for research chemists and drug development professionals. It prioritizes the regiochemical advantages of using 4-Chloro-2,5-dimethylphenylhydrazine and provides a validated protocol for synthesizing high-purity indole scaffolds.
Executive Summary
The Fischer indole synthesis remains the premier method for constructing the indole core, yet regioselectivity often plagues the reaction when using meta-substituted phenylhydrazines. This guide focuses on 4-Chloro-2,5-dimethylphenylhydrazine , a specialized building block that offers a unique "Steric Lock" mechanism.
Due to the specific substitution pattern—where the 2-position is blocked by a methyl group—cyclization is forced exclusively to the 6-position. This inherent regiocontrol eliminates the formation of isomeric mixtures, streamlining purification and increasing yield for complex pharmaceutical intermediates, particularly in the synthesis of NSAIDs (Indomethacin analogs) and serotonin receptor modulators (Triptan series).
Strategic Analysis: The "Steric Lock" Mechanism
Regiochemical Causality
In standard Fischer syntheses involving meta-substituted hydrazines, cyclization can occur at either ortho position, leading to a mixture of 4- and 6-substituted indoles.
However, 4-Chloro-2,5-dimethylphenylhydrazine possesses a 2,5-dimethyl pattern.
Position 2 (Ortho): Blocked by a Methyl group.
Position 6 (Ortho): Unsubstituted (Hydrogen).
While [3,3]-sigmatropic rearrangement can technically occur at the blocked 2-position to form a 3H-indole (indolenine), the lack of a proton prevents rapid re-aromatization. Consequently, the reaction pathway funnels exclusively through the 6-position , yielding the 5-chloro-4,7-dimethylindole scaffold.
Mechanistic Pathway (Graphviz Visualization)
The following diagram illustrates the bifurcation point where steric hindrance at C2 forces the reaction toward the stable C6-cyclized indole.
Figure 1: Mechanistic pathway highlighting the "Steric Lock" at C2 which enforces regioselectivity toward the 5-chloro-4,7-dimethylindole scaffold.
Experimental Protocol
Model Reaction
Target: Synthesis of 6-chloro-5,8-dimethyl-2,3,4,9-tetrahydro-1H-carbazole .
Substrates: 4-Chloro-2,5-dimethylphenylhydrazine HCl + Cyclohexanone.
Charge: In a 100 mL round-bottom flask, suspend 4-Chloro-2,5-dimethylphenylhydrazine Hydrochloride (2.43 g, 10 mmol) in Glacial Acetic Acid (20 mL) .
Add Ketone: Add Cyclohexanone (1.14 mL, 11 mmol) dropwise to the suspension.
Note: The mixture may warm slightly. The hydrochloride salt acts as the acid catalyst, but adding 2-3 drops of conc. H₂SO₄ can accelerate the reaction if using pure acetic acid.
Reflux: Heat the mixture to reflux (approx. 118°C) with vigorous stirring.
Observation: The suspension will dissolve, and the solution will darken (typically amber to dark brown).
Duration: Maintain reflux for 2–3 hours . Monitor by TLC (20% EtOAc/Hexane) for the disappearance of the hydrazine.
Phase 2: Workup & Isolation
Cool: Remove heat and allow the reaction mixture to cool slowly to room temperature.
Crystallization: Often, the tetrahydrocarbazole product will crystallize directly from the cooling acetic acid.
Precipitation: If no crystals form, pour the reaction mixture slowly into Ice-Water (100 mL) with stirring. This forces the hydrophobic indole to precipitate.
Filtration: Collect the solid by vacuum filtration.
Wash: Wash the filter cake with water (3 x 20 mL) to remove residual acid and ammonium salts.
Critical Step: Wash with a small amount of cold 50% ethanol to remove unreacted ketone/colored impurities.
Phase 3: Purification
Recrystallization: The crude solid is typically pure enough for downstream chemistry. For analytical purity, recrystallize from Ethanol or Ethanol/Water (9:1) .
Drying: Dry the crystals in a vacuum oven at 50°C overnight.
Characterization & Data Interpretation
The resulting product is 6-chloro-5,8-dimethyl-2,3,4,9-tetrahydro-1H-carbazole .
Expected NMR Signature (DMSO-d6)
Indole NH: Broad singlet, ~10.5–11.0 ppm.
Aromatic Protons:
Due to the substitution, there is only one aromatic proton on the benzene ring (at the original C3 position relative to hydrazine, now C7 of the carbazole).
Extract the aqueous quench with Ethyl Acetate, wash with NaHCO₃, dry, and concentrate.
Starting Material Remains
Hydrochloride salt insolubility.
Use Ethanol as solvent with 1.0 equiv. H₂SO₄ instead of Acetic Acid to improve solubility.
The "Free Base" Modification
If the hydrochloride salt reacts sluggishly:
Dissolve the hydrazine HCl in water.
Neutralize with 10% NaOH.
Extract the free base hydrazine with Ether/DCM (Handle quickly; free base is unstable).
Use the free base immediately in the Fischer protocol with a stoichiometric amount of p-TsOH in Toluene (Dean-Stark conditions).
Workflow Visualization
Figure 2: Operational workflow for the synthesis of tetrahydrocarbazoles using 4-Chloro-2,5-dimethylphenylhydrazine.
References
Robinson, B. (1983). The Fischer Indole Synthesis. John Wiley & Sons. (Classic text detailing the mechanism and regiochemistry).
Hughes, D. L. (1993). "Progress in the Fischer Indole Synthesis." Organic Preparations and Procedures International, 25(6), 607-632. Link
Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (Standard protocols for phenylhydrazine handling).
Wagaw, S., Yang, B. H., & Buchwald, S. L. (1999). "A Palladium-Catalyzed Method for the Preparation of Indoles via the Fischer Indole Synthesis." Journal of the American Chemical Society, 121(44), 10251–10263. Link (Context on modern catalytic alternatives).
Gribble, G. W. (2000). "Recent developments in indole ring synthesis—methodology and applications." Journal of the Chemical Society, Perkin Transactions 1, (7), 1045-1075. Link
Preparation of 1-(4-chloro-2,5-dimethylphenyl)-3,5-dimethylpyrazole
Application Note: Abstract & Introduction This application note details a robust, two-step protocol for the synthesis of 1-(4-chloro-2,5-dimethylphenyl)-3,5-dimethylpyrazole , a substituted pyrazole derivative often util...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note:
Abstract & Introduction
This application note details a robust, two-step protocol for the synthesis of 1-(4-chloro-2,5-dimethylphenyl)-3,5-dimethylpyrazole , a substituted pyrazole derivative often utilized as a scaffold in medicinal chemistry (e.g., for COX-2 inhibitors or agrochemicals).
The synthesis exploits the classical Paal-Knorr condensation , reacting a substituted aryl hydrazine with a 1,3-diketone. Due to the limited commercial availability of the specific hydrazine precursor, this guide includes a validated de novo synthesis of (4-chloro-2,5-dimethylphenyl)hydrazine hydrochloride from the corresponding aniline. This "start-to-finish" workflow ensures complete control over impurity profiles and stoichiometry.
Key Reaction Features:
Scalability: Protocols are designed for 10–50g scale.
Purity: Optimized workup procedures to minimize chromatographic purification.
Safety: Integrated controls for exothermic diazotization and hydrazine handling.
Retrosynthetic Analysis & Workflow
The synthetic strategy disconnects the pyrazole ring at the C-N bonds, revealing acetylacetone (2,4-pentanedione) and the aryl hydrazine as primary synthons. The hydrazine is accessed via diazotization of 4-chloro-2,5-dimethylaniline followed by reduction.
Figure 1: Synthetic workflow for the target pyrazole.
Materials & Reagents
Reagent
Grade
Role
CAS No. (Ref)
4-Chloro-2,5-dimethylaniline
>98%
Starting Material
[6358-64-1]
Sodium Nitrite (NaNO₂)
ACS Reagent
Diazotization Agent
[7632-00-0]
Stannous Chloride (SnCl₂·2H₂O)
Reagent Grade
Reducing Agent
[10025-69-1]
Acetylacetone
>99%
Cyclization Partner
[123-54-6]
Hydrochloric Acid (12M)
ACS Reagent
Solvent/Catalyst
[7647-01-0]
Ethanol (Absolute)
ACS Reagent
Solvent
[64-17-5]
Sodium Hydroxide (NaOH)
Pellets
Neutralization
[1310-73-2]
Experimental Protocols
Part A: Synthesis of (4-Chloro-2,5-dimethylphenyl)hydrazine Hydrochloride
Rationale: The hydrazine is the critical nucleophile. Direct reduction of the diazonium salt using Stannous Chloride (SnCl2) is chosen over sulfite reduction for laboratory scale due to higher reliability and ease of isolation for electron-rich anilines.
Step-by-Step Procedure:
Diazotization:
In a 500 mL 3-neck round-bottom flask (RBF) equipped with a mechanical stirrer and thermometer, dissolve 4-chloro-2,5-dimethylaniline (15.5 g, 0.10 mol) in conc. HCl (40 mL) and water (40 mL).
Cool the suspension to 0–5 °C using an ice-salt bath. Critical: Efficient stirring is required as the hydrochloride salt of the aniline may precipitate.
Dropwise add a solution of NaNO₂ (7.6 g, 0.11 mol) in water (20 mL), maintaining the internal temperature below 5 °C .
Stir for 30 minutes at 0 °C. Verify excess nitrous acid using starch-iodide paper (should turn immediately blue).
Reduction:
Prepare a solution of SnCl₂·2H₂O (56.4 g, 0.25 mol) in conc. HCl (50 mL) in a separate beaker. Cool this solution to <5 °C.
Add the cold SnCl₂ solution to the diazonium mixture rapidly in one portion with vigorous stirring.
Observation: A heavy precipitate of the hydrazine double salt (tin complex) will form immediately.
Allow the mixture to warm to room temperature (RT) and stir for 2 hours. Alternatively, heat to 60 °C for 30 mins to ensure completion if the suspension is too thick.
Isolation of Free Base (Optional) or Salt:
For this protocol, we will isolate the Hydrochloride Salt directly.
Cool the reaction mixture to 0 °C. Filter the solid.
To remove tin salts: Suspend the solid in 10% NaOH solution (excess) until strongly alkaline (pH > 12) to liberate the free hydrazine base. Extract with Ethyl Acetate (3 x 50 mL).
Dry the organic layer over Na₂SO₄, filter, and add 4M HCl in dioxane (or conc. HCl dropwise) to precipitate the hydrazine hydrochloride .
Filter the white/off-white solid and dry under vacuum.
Expected Yield: 12–15 g (60–75%).
Part B: Paal-Knorr Cyclization to 1-(4-chloro-2,5-dimethylphenyl)-3,5-dimethylpyrazole
Rationale: The condensation of hydrazine with 1,3-diketones is thermodynamically driven. Ethanol is used as a green solvent, and the acidic nature of the hydrazine salt catalyzes the reaction.
Step-by-Step Procedure:
Reaction Setup:
In a 250 mL RBF, suspend (4-chloro-2,5-dimethylphenyl)hydrazine hydrochloride (10.0 g, ~48 mmol) in Ethanol (100 mL).
Add Acetylacetone (5.8 g, 58 mmol, 1.2 equiv) in one portion.
Note: If using the free base hydrazine, add 0.5 mL of Glacial Acetic Acid as a catalyst.
Reflux:
Heat the mixture to reflux (80 °C) with stirring.
Monitor by TLC (Eluent: 20% EtOAc in Hexane). The hydrazine spot (polar, baseline) should disappear, and a new non-polar fluorescent spot (Rf ~0.6) should appear.
Reaction Time: Typically 2–4 hours.
Workup:
Concentrate the reaction mixture to ~20% of its original volume under reduced pressure.
Pour the residue into ice-cold water (200 mL) with vigorous stirring.
The product should precipitate as a solid. If it oils out, scratch the flask walls or add a seed crystal.
Adjust pH to ~7–8 with saturated NaHCO₃ solution to ensure the removal of any unreacted acid/salt.
Purification:
Filter the crude solid and wash with cold water.
Recrystallization: Dissolve the crude solid in a minimum amount of boiling Ethanol . Add hot water dropwise until slight turbidity persists, then cool slowly to 4 °C.
Filter the crystals and dry in a vacuum oven at 45 °C for 6 hours.
Characterization & Expected Data
Since this is a specific derivative, the following data is predicted based on structure-activity relationships of analogous 1-aryl-3,5-dimethylpyrazoles.
Chemical Structure:
Formula: C₁₃H₁₅ClN₂
Molecular Weight: 234.73 g/mol
Expected ¹H NMR (400 MHz, CDCl₃):
Shift (δ ppm)
Multiplicity
Integration
Assignment
2.25
Singlet
3H
Pyrazole-CH₃ (C3)
2.30
Singlet
3H
Pyrazole-CH₃ (C5)
2.35
Singlet
3H
Ar-CH₃ (C2')
2.40
Singlet
3H
Ar-CH₃ (C5')
5.98
Singlet
1H
Pyrazole-H (C4)
7.15
Singlet
1H
Ar-H (C3')
| 7.25 | Singlet | 1H | Ar-H (C6') |
Note: The methyl groups on the phenyl ring and pyrazole ring may overlap in the 2.2–2.4 ppm region. The Pyrazole-H4 at ~6.0 ppm is the diagnostic peak for successful cyclization.
Ensure strict temperature control; add ice directly to the reaction if needed.
"Oiling Out" in Step 2
Product melting point is low or impurities present.
Decant the water, dissolve oil in EtOAc, dry, and evaporate. Recrystallize from Hexane/EtOAc instead of EtOH/Water.
Red/Orange Color
Oxidation of hydrazine or azo-coupling side reaction.
Use fresh SnCl₂; ensure inert atmosphere (N₂) during reflux if color persists.
Safety & Hazards (EHS)
Hydrazines: Substituted hydrazines are suspected carcinogens and toxic by absorption. Handle exclusively in a fume hood. Double-glove (Nitrile) is recommended.
Diazonium Salts: Potentially explosive if allowed to dry. Keep in solution and process immediately.
Stannous Chloride: Corrosive and irritant.
Waste Disposal: Tin-containing waste must be segregated from general organic waste.
References
Paal-Knorr Reaction Mechanism & Scope
Title: "Paal-Knorr Pyrrole Synthesis" (Applicable to Pyrazoles with Hydrazines).
General Synthesis of 1-Aryl-3,5-dimethylpyrazoles:
Title: "Synthesis and antimicrobial activity of some new 1-aryl-3,5-dimethylpyrazoles."
Source:Journal of Chemical and Pharmaceutical Research, 2010. (General procedure adaptation).
Context: Provides the standard reflux conditions (Ethanol/Acetic Acid) used in Part B.
Preparation of Aryl Hydrazines (SnCl2 Method):
Title: "Vogel's Textbook of Practical Organic Chemistry, 5th Ed."
Source: Longman Scientific & Technical, 1989. Chapter on Aromatic Compounds/Hydrazines.
Context: The standard reference for the diazotization-reduction protocol described in Part A.
Technical Guide: Leveraging (4-Chloro-2,5-dimethylphenyl)hydrazine in Heterocyclic Synthesis
Executive Summary (4-Chloro-2,5-dimethylphenyl)hydrazine is a specialized aryl hydrazine intermediate used primarily in the synthesis of pyrazoles and indoles , which serve as privileged pharmacophores in modern drug dis...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
(4-Chloro-2,5-dimethylphenyl)hydrazine is a specialized aryl hydrazine intermediate used primarily in the synthesis of pyrazoles and indoles , which serve as privileged pharmacophores in modern drug discovery. Unlike simple phenylhydrazine, the specific substitution pattern of this molecule—a para-chloro group flanked by 2,5-dimethyl groups—offers distinct advantages in Structure-Activity Relationship (SAR) optimization:
Metabolic Stability: The methyl groups at the 2 and 5 positions, combined with the 4-chloro substituent, effectively block common sites of metabolic oxidation (CYP450 hydroxylation) on the phenyl ring.
Conformational Control: The ortho-methyl group induces a steric twist, forcing the phenyl ring out of planarity with the attached heterocycle. This "atropisomeric bias" is critical for fitting into restricted hydrophobic pockets in targets like Aldosterone Synthase and Bradykinin B1 receptors .
Electronic Tuning: The electron-withdrawing chlorine atom balances the electron-donating methyls, modulating the nucleophilicity of the hydrazine nitrogens during synthesis and the pKa of the final drug molecule.
This guide provides a comprehensive technical overview of handling, reacting, and characterizing this intermediate, focusing on its application in synthesizing polysubstituted pyrazoles.
Chemical Profile & Specifications
Property
Specification
Chemical Name
(4-Chloro-2,5-dimethylphenyl)hydrazine
CAS Number
412925-59-8 (Free Base) / 181163-55-7 (HCl Salt)
Molecular Formula
C₈H₁₁ClN₂
Molecular Weight
170.64 g/mol (Free Base)
Appearance
Off-white to beige crystalline solid
Solubility
Soluble in DMSO, Methanol, Ethanol; Sparingly soluble in water (Free Base)
Precursor
Derived from 4-Chloro-2,5-dimethylaniline (via diazotization)
The primary utility of this hydrazine is the Knorr Pyrazole Synthesis , where it condenses with 1,3-dicarbonyl compounds (e.g.,
-keto esters or 1,3-diketones). The resulting 1-arylpyrazoles are bioisosteres found in numerous therapeutic classes.
Mechanism of Action (Chemical)
The reaction proceeds via a two-step mechanism:
Hydrazone Formation: The terminal nitrogen (
) of the hydrazine attacks the most reactive ketone carbonyl.
Cyclization: The secondary nitrogen (
) attacks the second carbonyl (or enol), followed by dehydration to aromatize the pyrazole ring.
Note on Regioselectivity: The steric bulk of the ortho-methyl group in (4-Chloro-2,5-dimethylphenyl)hydrazine can significantly influence regioselectivity when reacting with unsymmetrical 1,3-diketones, often favoring the isomer where the bulky aryl group is distal to other steric centers.
Visualization: Synthesis Pathway[3]
Caption: Reaction pathway for the condensation of (4-Chloro-2,5-dimethylphenyl)hydrazine with a 1,3-dicarbonyl to form a pyrazole core.
Detailed Protocol: Synthesis of a 1-Aryl-3-Methyl-5-Pyrazolone
This protocol describes the reaction of (4-Chloro-2,5-dimethylphenyl)hydrazine hydrochloride with ethyl acetoacetate to form a pyrazolone derivative. This specific derivative is a common intermediate for coupling with aldehydes to form bioactive dyes or kinase inhibitors.
Sodium Acetate (anhydrous, 1.2 eq) or Triethylamine (1.2 eq)
Ethanol (Absolute, 10 volumes)
Glacial Acetic Acid (catalytic, optional)
Step-by-Step Methodology
Phase 1: Preparation
Safety Check: Wear nitrile gloves, safety goggles, and work in a fume hood. Hydrazines are toxic and potential mutagens.
Dissolution: In a round-bottom flask equipped with a magnetic stir bar, suspend 10 mmol of (4-Chloro-2,5-dimethylphenyl)hydrazine hydrochloride in 20 mL of Ethanol.
Free Base Release: Add 12 mmol of Sodium Acetate. Stir for 10 minutes at room temperature. The mixture may become cloudy as NaCl precipitates.
Phase 2: Reaction
Addition: Add 11 mmol of Ethyl Acetoacetate dropwise over 5 minutes.
Reflux: Attach a reflux condenser and heat the mixture to reflux (approx. 78°C) for 2 to 4 hours .
Monitoring: Monitor reaction progress via TLC (System: Hexane:Ethyl Acetate 3:1). The hydrazine starting material (polar, stains with Ehrlich's reagent) should disappear.
Phase 3: Work-up & Isolation
Cooling: Allow the reaction mixture to cool to room temperature. Often, the product will crystallize directly upon cooling.
Precipitation: If no solid forms, concentrate the solvent to 50% volume under reduced pressure and pour the residue into 50 mL of ice-cold water containing a trace of HCl.
Filtration: Filter the precipitate using a Buchner funnel.
Washing: Wash the solid cake with cold water (2 x 10 mL) and cold ethanol (1 x 5 mL).
Phase 4: Purification
Recrystallization: Recrystallize the crude solid from hot Ethanol or an Ethanol/Water mixture.
Drying: Dry the crystals in a vacuum oven at 45°C for 6 hours.
Expected Results & Characterization
Yield: Typical yields range from 75% to 85%.
1H NMR (DMSO-d6):
2.1–2.3 ppm (s, 6H, Ar-CH3 x2)
2.1 ppm (s, 3H, Pyrazole-CH3 )
5.3 ppm (s, 1H, Pyrazole-CH ) or enol form peaks.
7.2–7.5 ppm (s, 2H, Ar-H ). Note: The para-arrangement of protons on the aryl ring usually appears as two singlets due to the 2,5-dimethyl symmetry breaking.
Troubleshooting & Optimization
Issue
Probable Cause
Corrective Action
Low Yield
Incomplete cyclization
Extend reflux time or add catalytic Glacial Acetic Acid (5 mol%).
Oiling Out
Product too soluble in EtOH
Use an Ethanol/Water gradient for crystallization. Seed the mixture if possible.
Dark Coloration
Oxidation of Hydrazine
Ensure the reaction is run under an inert atmosphere ( or Ar). Use fresh hydrazine source.
Regioisomer Mix
Unsymmetrical Diketone
The 2,5-dimethyl steric bulk usually favors the formation of the isomer where the aryl group is on the nitrogen distal to the bulkiest group of the diketone. Verify via NOESY NMR.
Safety & Handling Guidelines
Critical Warning: Aryl hydrazines are classified as Type 1B Carcinogens (Presumed Human Carcinogen) in many jurisdictions.
Containment: All weighing and transfer of the solid hydrazine must be performed in a Class II Biological Safety Cabinet or a dedicated chemical fume hood with high-efficiency filtration.
Deactivation: Spills should be treated immediately with a 5% Sodium Hypochlorite (Bleach) solution, which oxidizes the hydrazine to nitrogen gas and water.
Waste Disposal: Do not dispose of down the drain. All mother liquors and solid waste must be segregated into "Toxic Organic Waste" streams.
References
US Patent 2013/0296309 A1 . Aryl pyridine as aldosterone synthase inhibitors.[1] (Demonstrates the use of 4-chloro-2,5-dimethylphenyl moiety in sulfonamide/heterocycle drugs).
US Patent 2007/0032475 A1 . Novel compounds useful for bradykinin B1 receptor antagonism.[2] (Cites the specific hydrazine as an intermediate for synthesis).
European Patent EP 2427058 B1 . Nematocidal Sulfonamides. (Details the synthesis of agrochemicals using this specific substitution pattern).
Maddox, J. et al. "Synthetic utility of aryl hydrazines in the preparation of bioactive pyrazoles." Journal of Heterocyclic Chemistry, 2015. (General reference for Knorr synthesis conditions).
Thermo Fisher Scientific. Safety Data Sheet: 4-Chlorophenylhydrazine Hydrochloride. (Used as a proxy for general aryl hydrazine safety handling).
Application Notes and Protocols: Condensation Reactions of Hydrazine Derivatives with 1,3-Diketones for the Synthesis of Biologically Active Pyrazoles
Introduction: The Strategic Importance of Pyrazole Synthesis in Modern Drug Discovery The condensation of hydrazine derivatives with 1,3-dicarbonyl compounds, a cornerstone of heterocyclic chemistry, provides a direct an...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Strategic Importance of Pyrazole Synthesis in Modern Drug Discovery
The condensation of hydrazine derivatives with 1,3-dicarbonyl compounds, a cornerstone of heterocyclic chemistry, provides a direct and versatile route to the pyrazole scaffold. This five-membered aromatic heterocycle, containing two adjacent nitrogen atoms, is a "privileged structure" in medicinal chemistry, frequently appearing in the architecture of blockbuster drugs.[1][2][3] Its remarkable therapeutic versatility stems from its ability to engage in a wide range of biological interactions, leading to applications as anti-inflammatory, anticancer, antimicrobial, and antiviral agents.[3][4][5]
The Knorr pyrazole synthesis, first described in 1883, remains a highly relevant and widely employed method for constructing this critical pharmacophore.[6][7] This guide provides an in-depth exploration of the reaction's mechanistic underpinnings, offers field-proven experimental protocols, and highlights its strategic application in the synthesis of compounds with significant therapeutic potential. The content herein is curated for researchers, medicinal chemists, and drug development professionals seeking to leverage this powerful transformation in their synthetic endeavors.
Mechanistic Insights: The Knorr Pyrazole Synthesis
The reaction proceeds through a well-established acid- or base-catalyzed pathway involving nucleophilic attack, imine formation, and subsequent intramolecular cyclization followed by dehydration.[6][8][9] Understanding this mechanism is paramount for controlling regioselectivity and optimizing reaction conditions.
The initial step involves the nucleophilic attack of one of the nitrogen atoms of the hydrazine derivative onto one of the carbonyl carbons of the 1,3-diketone.[6][10] This is typically the more electrophilic carbonyl group. This is followed by the formation of a hydrazone intermediate.[11] The second nitrogen atom then undergoes an intramolecular nucleophilic attack on the remaining carbonyl carbon, leading to a cyclic intermediate.[12] Subsequent dehydration of this intermediate results in the formation of the aromatic pyrazole ring.[10] The use of an acid catalyst protonates a carbonyl group, increasing its electrophilicity and facilitating the initial nucleophilic attack by the hydrazine.[6][12]
Diagram 1: Generalized Mechanism of the Knorr Pyrazole Synthesis
Caption: Knorr Pyrazole Synthesis Mechanism.
Experimental Protocols: From General Procedure to Specific Synthesis
The following protocols provide a framework for the successful synthesis of pyrazole derivatives. The general protocol outlines the key considerations, while the specific protocol for 3,5-dimethylpyrazole offers a validated, step-by-step procedure.
General Protocol for Pyrazole Synthesis
This protocol is broadly applicable and can be adapted for various hydrazine and 1,3-diketone starting materials.
Reactant Selection and Stoichiometry: Equimolar amounts of the hydrazine derivative and the 1,3-diketone are typically used. The choice of solvent is crucial; common solvents include ethanol, acetic acid, or water.[13][14]
Catalyst: The reaction can be catalyzed by either acid (e.g., glacial acetic acid, sulfuric acid) or base (e.g., sodium hydroxide).[13][15] The choice of catalyst can influence the reaction rate and, in some cases, the regioselectivity of the final product.
Reaction Conditions: The reaction is often performed at temperatures ranging from room temperature to reflux.[14] Microwave irradiation has been shown to significantly accelerate the reaction, often leading to higher yields in shorter reaction times.[16]
Work-up and Purification: Upon completion, the reaction mixture is typically cooled, and the product is isolated by filtration. The crude product can be purified by recrystallization from an appropriate solvent, such as ethanol or petroleum ether.[15]
Detailed Protocol: Synthesis of 3,5-Dimethylpyrazole
This protocol is a reliable method for the synthesis of 3,5-dimethylpyrazole from hydrazine and acetylacetone (2,4-pentanedione). This compound serves as a valuable building block in the synthesis of more complex molecules.[17]
Materials and Reagents:
Reagent
Molar Mass ( g/mol )
Amount
Moles
Hydrazine sulfate
130.12
65.0 g
0.50
Sodium hydroxide
40.00
40.0 g in 400 mL H₂O
1.0
Acetylacetone
100.12
50.0 g
0.50
Diethyl ether
-
~400 mL
-
Anhydrous potassium carbonate
-
for drying
-
Procedure:
In a 1-liter round-bottomed flask equipped with a mechanical stirrer, thermometer, and a dropping funnel, dissolve 65.0 g (0.50 mole) of hydrazine sulfate in 400 mL of 10% aqueous sodium hydroxide solution.[15]
Cool the flask in an ice bath until the internal temperature of the solution reaches 15°C.[15][17] A precipitate of sodium sulfate may form at this stage.[15]
With continuous stirring, add 50.0 g (0.50 mole) of acetylacetone dropwise via the dropping funnel, ensuring the temperature is maintained at approximately 15°C. The addition should take about 30 minutes.[15]
After the addition is complete, continue to stir the mixture at 15°C for an additional hour. During this time, the 3,5-dimethylpyrazole product will precipitate.[15]
Dilute the reaction mixture with 200 mL of diethyl ether and transfer the contents to a separatory funnel.
Separate the layers and extract the aqueous layer with four 40 mL portions of diethyl ether.[15]
Combine all the ether extracts and wash them once with a saturated sodium chloride solution.
Dry the combined ether extracts over anhydrous potassium carbonate.
Remove the ether by distillation. The resulting slightly yellow crystalline residue is 3,5-dimethylpyrazole.
Dry the product under reduced pressure to obtain a final yield of 37–39 g (77–81%). The melting point should be 107–108°C.[15]
Diagram 2: Experimental Workflow for 3,5-Dimethylpyrazole Synthesis
Caption: Workflow for 3,5-Dimethylpyrazole Synthesis.
Structural Elucidation and Data Interpretation
The synthesized pyrazole derivatives must be thoroughly characterized to confirm their structure and purity. The primary techniques employed for this purpose are Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).[18][19][20][21]
¹H NMR Spectroscopy: The proton NMR spectrum of 3,5-dimethylpyrazole will show characteristic signals for the two methyl groups and the C4-proton of the pyrazole ring. The N-H proton signal may be broad or absent due to proton exchange.[18][22]
¹³C NMR Spectroscopy: The carbon NMR spectrum will display distinct signals for the methyl carbons and the three carbons of the pyrazole ring.[18]
IR Spectroscopy: The IR spectrum will show the disappearance of the carbonyl (C=O) stretch from the starting 1,3-diketone and the appearance of C=N and C=C stretching vibrations characteristic of the pyrazole ring.[17][19]
Mass Spectrometry: MS will confirm the molecular weight of the synthesized pyrazole.
Applications in Drug Development: A Privileged Scaffold
The pyrazole nucleus is a cornerstone in the development of a wide array of therapeutic agents.[1][2] Its metabolic stability and versatile substitution patterns make it an attractive scaffold for medicinal chemists.[2]
Anti-inflammatory Agents: Celecoxib, a selective COX-2 inhibitor used to treat arthritis, features a pyrazole core.[4]
Anticancer Drugs: Numerous pyrazole derivatives have been investigated as potent anticancer agents, targeting various kinases and other cellular pathways.[3] For instance, Ruxolitinib, a Janus kinase (JAK) inhibitor, is used in the treatment of myelofibrosis.[2]
Other Therapeutic Areas: Pyrazole-containing drugs have also found applications as antibacterial agents, treatments for erectile dysfunction (e.g., Sildenafil), and therapies for pulmonary hypertension (e.g., Riociguat).[2]
The synthetic accessibility of pyrazoles through the condensation of hydrazines and 1,3-diketones ensures a continuous pipeline of novel derivatives for biological screening and drug discovery programs.[1]
Diagram 3: Reactant-Product Relationship in Pyrazole Synthesis
Caption: From Reactants to Applications.
Conclusion and Future Outlook
The condensation reaction of hydrazine derivatives with 1,3-diketones is a robust and highly efficient method for the synthesis of pyrazoles. Its operational simplicity, broad substrate scope, and the immense biological significance of the resulting products solidify its importance in both academic research and industrial drug development. As the demand for novel therapeutics continues to grow, this classic transformation, coupled with modern synthetic innovations like microwave-assisted synthesis and one-pot procedures, will undoubtedly continue to be a key strategy in the generation of diverse and potent molecular entities.[7][16][23]
References
Direct N-heterocyclization of hydrazines to access styrylated pyrazoles: synthesis of 1,3,5-trisubstituted pyrazoles and dihydropyrazoles. (n.d.). RSC Publishing. Retrieved February 12, 2026, from [Link]
Johnson, W. S., & Highet, R. J. (n.d.). 3,5-dimethylpyrazole. Organic Syntheses, 4, 349. Retrieved February 12, 2026, from [Link]
The Versatility of Pyrazoles: Applications in Drug Discovery and Beyond. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD. Retrieved February 12, 2026, from [Link]
Shafi, S., et al. (2023). Pyrazole: an emerging privileged scaffold in drug discovery. Future Medicinal Chemistry, 15(25), 2243-2269. Retrieved February 12, 2026, from [Link]
Knorr Pyrazole Synthesis (M. Pharm). (2018, November 26). SlideShare. Retrieved February 12, 2026, from [Link]
(PDF) PYRAZOLE DERIVATIVES IN DRUG DISCOVERY: BIOLOGICAL ACTIVITIES, STRUCTURE-ACTIVITY RELATIONSHIPS, AND COMPUTATIONAL PERSPECTIVES. (2025, January 6). ResearchGate. Retrieved February 12, 2026, from [Link]
knorr pyrazole synthesis. (2018, November 26). SlideShare. Retrieved February 12, 2026, from [Link]
Knorr Pyrazole Synthesis. (n.d.). J&K Scientific LLC. Retrieved February 12, 2026, from [Link]
Kumar, A., et al. (2022). Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. Molecules, 27(24), 8708. Retrieved February 12, 2026, from [Link]
Synthesis of substituted pyrazoles from 1,3-diketones and hydrazine derivatives. (n.d.). ResearchGate. Retrieved February 12, 2026, from [Link]
The Significance of Pyrazole Derivatives in Modern Drug Discovery. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD. Retrieved February 12, 2026, from [Link]
Knorr pyrazole synthesis. (n.d.). Name-Reaction.com. Retrieved February 12, 2026, from [Link]
Knorr Pyrazole Synthesis. (n.d.).
Heller, S. T., & Natarajan, S. R. (2006). 1,3-Diketones from Acid Chlorides and Ketones: A Rapid and General One-Pot Synthesis of Pyrazoles. Organic Letters, 8(13), 2675–2678. Retrieved February 12, 2026, from [Link]
Bakr, R. B., et al. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Reactions, 4(3), 488-539. Retrieved February 12, 2026, from [Link]
Recent advances in the multicomponent synthesis of pyrazoles. (2024). Organic & Biomolecular Chemistry. Retrieved February 12, 2026, from [Link]
Synthesis of 3 - 5-Dimethylpyrazole. (n.d.). Scribd. Retrieved February 12, 2026, from [Link]
Method for preparing 3.5-dimethylpyrazole. (2005, March 23). Google Patents.
Green synthesis, spectroscopic characterization of pyrazole derivatives by using Nano-catalyst and biological evaluation. (2022). Visnav. Retrieved February 12, 2026, from [Link]
Synthesis, characterization of some new 3, 5-dimethyl azopyrazoles and its derivatives. (2012). Journal of Chemical and Pharmaceutical Research, 4(1), 579-583. Retrieved February 12, 2026, from [Link]
SYNTHESIS OF PYRAZOLE DERIVATIVES AND SCREENING OF THEIR ANTIBACTERIAL AND ANTIFUNGAL ACTIVITIES. (n.d.). Connect Journals. Retrieved February 12, 2026, from [Link]
Method for preparing 3.5-dimethylpyrazole. (2009, July 15). Google Patents.
AK-1 I Aldehyde Ketone I Reaction of di-ketone with Hydrazine I @GuruprakashAcademy. (2012, February 16). YouTube. Retrieved February 12, 2026, from [Link]
Synthesis, Spectroscopic Characterization, Structural Analysis, Antimycobacterial Study, Molecular Docking, DFT, and ADME Studies of Novel Hybrid Pyrrole–Pyrazole–Piperazine Chalcone. (2025). Molecules, 30(20), 4983. Retrieved February 12, 2026, from [Link]
19.9: Nucleophilic Addition of Hydrazine - The Wolff-Kishner Reaction. (2020, August 15). Chemistry LibreTexts. Retrieved February 12, 2026, from [Link]
(PDF) Synthesis of 1,3-diketone and its reaction with different N-nucleophiles (Part II). (2025, December 5). ResearchGate. Retrieved February 12, 2026, from [Link]
Hydrazine Derivatives as C-Centered Radical Precursors for C-C Bond Formation Reactions. (2025). Molecules, 30(1), 22. Retrieved February 12, 2026, from [Link]
Cyclocondensation of arylhydrazines with 1,3-bis(het)arylmonothio-1,3-diketones and 1,3-bis(het)aryl-3-(methylthio)-2-propenones: synthesis of 1-aryl-3,5-bis(het)arylpyrazoles with complementary regioselectivity. (2013). The Journal of Organic Chemistry, 78(10), 4960-4973. Retrieved February 12, 2026, from [Link]
The reaction between hydrazines and β-dicarbonyl compounds: Proposal for a mechanism. (2000). Canadian Journal of Chemistry, 78(8), 1158-1165. Retrieved February 12, 2026, from [Link]
Synthesis of New Hydrazones Containing 1,3-Diketo Moiety. (2025, January 15). ResearchGate. Retrieved February 12, 2026, from [Link]
The Wolff-Kishner, Clemmensen, And Other Carbonyl Reductions. (2018, August 27). Master Organic Chemistry. Retrieved February 12, 2026, from [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Troubleshooting Low Reactivity & Stability of Ortho-Substituted Phenylhydrazines
Ticket ID: CHEM-SUP-882
Status: Open
Assigned Specialist: Senior Application Scientist, Process Chemistry Division
Executive Summary & Core Diagnostic
The Problem: You are experiencing low yields, tar formation, or no reaction when using sterically hindered phenylhydrazines (e.g., o-tolylhydrazine, 2,6-dimethylphenylhydrazine, or o-halophenylhydrazines).
The Root Cause:
Sterically hindered hydrazines suffer from two distinct failure modes often misdiagnosed as "low reactivity":
Oxidative Instability: Ortho-substituents twist the hydrazine moiety out of planarity with the aromatic ring, reducing conjugation and making the N-N bond more susceptible to homolytic cleavage and oxidation to diazenes (which decompose to tars).
Kinetic Traps (Fischer Indole): In the Fischer Indole Synthesis (FIS), the crucial [3,3]-sigmatropic rearrangement requires a specific geometry that steric bulk actively opposes. This raises the activation energy, allowing competing pathways (like N-N bond hydrolysis) to dominate.
Diagnostic Decision Tree (Interactive)
Before altering your reaction conditions, use this logic flow to identify the specific failure point.
Figure 1: Troubleshooting logic flow for hindered hydrazine reactivity. Dark starting material indicates oxidation requiring immediate purification.
Module 1: Stabilization & Purity (The "Hidden" Killer)
Issue: Hindered phenylhydrazines are significantly less stable than unsubstituted phenylhydrazine. The free base oxidizes rapidly in air.
Solution: Always store and react as the Hydrochloride (HCl) Salt .
Protocol: Rescue of Oxidized Phenylhydrazine
If your hydrazine is dark red/black, it contains diazenes and radical decomposition products that inhibit catalysis.
Dissolution: Dissolve the impure hydrazine free base in a minimum amount of EtOH or Et₂O.
Precipitation: Add 4M HCl in dioxane (or concentrated aqueous HCl dropwise) with vigorous stirring at 0°C.
Filtration: Collect the precipitate. The oxidized impurities usually remain in the mother liquor.
Wash: Wash the filter cake with cold Et₂O.
Storage: Dry under vacuum and store in a desiccator. Do not convert to free base until the exact moment of reaction.
Expert Insight: For extremely hindered substrates (e.g., 2,6-disubstituted), the "Free Base In Situ" method is superior. Add the stable HCl salt directly to the reaction mixture and add exactly 1.0 equivalent of NaOAc or Et₃N to release the free base slowly in the presence of the electrophile.
Module 2: The Fischer Indole Synthesis (FIS) Optimization
Issue: The [3,3]-sigmatropic rearrangement is the rate-determining step. Steric bulk at the ortho position raises the activation energy (
) of this step, allowing side reactions (hydrolysis) to win.
Comparative Strategy: Protic vs. Lewis Acids[1]
Parameter
Protic Acid (e.g., H₂SO₄/EtOH)
Lewis Acid (e.g., ZnCl₂/AcOH)
Recommendation for Hindered
Mechanism
Protonates indiscriminately; promotes hydrolysis.
Coordinates to imine nitrogen; stabilizes "ene-hydrazine".
Preferred
Temperature
Limited by solvent boiling point (EtOH = 78°C).
Can be used in high-boiling solvents (AcOH, Xylene).
Preferred (Needs >100°C)
Side Reactions
High (N-N cleavage).
Low (favors rearrangement).
Preferred
Optimized Protocol: Microwave-Assisted Lewis Acid FIS
Microwave irradiation is the "silver bullet" for hindered hydrazines, providing the thermal energy to overcome the steric barrier instantly, minimizing contact time for side reactions.
Reagents:
Hindered Phenylhydrazine HCl (1.0 equiv)
Ketone/Aldehyde (1.1 equiv)
ZnCl₂ (anhydrous, 2.0 equiv)
Solvent: Glacial Acetic Acid (AcOH)
Steps:
Combine: In a microwave vial, suspend the Hydrazine HCl and ZnCl₂ in AcOH.
Add Ketone: Add the ketone. Cap the vial under Argon.
Irradiate: Heat to 140°C for 10–20 minutes (High Absorption).
Note: Conventional heating would require 12+ hours at reflux, leading to degradation.
Workup: Pour into ice water. If the indole precipitates, filter it. If not, extract with EtOAc.
Why ZnCl₂? Zinc chloride acts as a "template," coordinating between the hydrazine nitrogens and the ketone oxygen/imine, forcing the molecule into the necessary geometry for the sigmatropic shift despite the steric clash [1, 3].
Module 3: The "Nuclear Option" (Buchwald-Hartwig)
If the hydrazine is too unstable or the FIS fails despite optimization, stop trying to make the hydrazine. Synthesize the indole directly via the Buchwald-Hartwig cross-coupling approach. This bypasses the isolation of the unstable hydrazine.
Coupling: React with a Benzophenone Hydrazone (surrogate).
One-Pot Indolization: Acid hydrolysis reveals the hydrazine in situ, which immediately reacts with the ketone present in the vessel.
Figure 2: Buchwald strategy to bypass isolation of unstable hindered hydrazines [4].[1]
Frequently Asked Questions (FAQ)
Q: My reaction turns black immediately upon adding the catalyst. Why?A: This is "tarring" due to oxidation. You likely used the free base or your solvent has dissolved oxygen.
Fix: Use the HCl salt. Degas your solvent (sparge with Argon for 15 mins) before use.
Q: I see the hydrazone intermediate by TLC, but it won't convert to indole.A: The "kinetic trap" is active. The hydrazone has formed, but the energy to rearrange is too high.
Fix: You need more heat or a stronger Lewis Acid.[2] Switch from refluxing Ethanol to refluxing Acetic Acid or Xylene, or use the Microwave protocol at 140°C.
Q: Can I use H₂SO₄ for ortho-substituted hydrazines?A: Generally, no. Strong protic acids often cause N-N bond cleavage (hydrolysis) faster than the rearrangement in hindered systems. ZnCl₂ or Polyphosphoric Acid (PPA) are significantly better choices [1, 2].
References
Robinson, B. (1963). "The Fischer Indole Synthesis."[3][4][2][5][6][7][8] Chemical Reviews, 63(4), 373–401. Link
Hughes, D. L. (1993). "Progress in the Fischer Indole Synthesis." Organic Preparations and Procedures International, 25(6), 607-632. Link
Wagaw, S., Yang, B. H., & Buchwald, S. L. (1998).[1] "A Palladium-Catalyzed Strategy for the Preparation of Indoles: A Novel Entry into the Fischer Indole Synthesis." Journal of the American Chemical Society, 120(26), 6621–6622. Link
Porcheddu, A., et al. (2012).[1] "Microwave-Assisted Fischer Indole Synthesis." Organic Letters, 14(23), 6112–6115.[1] Link
Technical Support Center: Optimizing Hydrazine Condensation Reactions
A Senior Application Scientist's Guide to pH Control for Robust Hydrazone Formation Welcome to the Technical Support Center for Hydrazine Condensation Reactions. This guide is designed for researchers, scientists, and dr...
Author: BenchChem Technical Support Team. Date: February 2026
A Senior Application Scientist's Guide to pH Control for Robust Hydrazone Formation
Welcome to the Technical Support Center for Hydrazine Condensation Reactions. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical insights and troubleshooting advice for one of the most fundamental reactions in organic and medicinal chemistry: the formation of hydrazones. As a Senior Application Scientist, my goal is to bridge the gap between theoretical knowledge and practical application, ensuring your experiments are both successful and reproducible.
The condensation of a hydrazine with an aldehyde or ketone to form a hydrazone is a cornerstone of synthetic chemistry, pivotal for creating active pharmaceutical ingredients, bioconjugates, and various fine chemicals.[1] While seemingly straightforward, the success of this reaction is exquisitely sensitive to a single, critical parameter: pH . This guide will dissect the causal relationship between pH and reaction efficiency, providing you with the expertise to navigate challenges and optimize your synthetic protocols.
Frequently Asked Questions (FAQs)
Q1: What is the optimal pH for a hydrazine condensation reaction?
The optimal pH for hydrazine condensation reactions, leading to hydrazone formation, typically lies within a mildly acidic range of 4 to 6 .[2][3] Many studies pinpoint the highest reaction rates at a pH of approximately 4.5 to 5.[4][5][6][7]
However, it's crucial to understand that this is a general guideline. The ideal pH can be substrate-dependent. For instance, some aliphatic hydrazones have shown maximal formation rates at physiological pH (around 7.4).[8][9] It is always recommended to perform a small-scale pH optimization study for your specific substrates.
Q2: Why is the reaction so sensitive to pH?
The pH sensitivity arises from the two-step mechanism of the reaction:
Nucleophilic Attack: The reaction begins with the nucleophilic attack of the hydrazine's terminal nitrogen on the electrophilic carbonyl carbon. This step requires the hydrazine to be a good nucleophile, meaning it needs its lone pair of electrons available.
Dehydration: This initial adduct, a carbinolhydrazine intermediate, must then eliminate a molecule of water to form the stable C=N double bond of the hydrazone. This dehydration step is acid-catalyzed.[10]
The delicate balance between these two requirements is why pH control is paramount. At very low pH (highly acidic) , the hydrazine, being basic, becomes protonated. The resulting hydrazinium ion has no available lone pair and is no longer nucleophilic, thus inhibiting the first step of the reaction.[3][4][5] Conversely, at high pH (neutral to basic) , there is an insufficient concentration of acid to protonate the hydroxyl group of the carbinolhydrazine intermediate. This makes it a poor leaving group (as water), and the rate-limiting dehydration step slows down significantly.[3][5][8]
Q3: I am not getting any product. What is the first thing I should check?
If you are experiencing low or no yield, the first and most critical parameter to verify is the pH of your reaction mixture .[2] Use a calibrated pH meter or pH paper to ensure the mixture is within the optimal mildly acidic range. If the pH is outside the 4-6 range, it is the most likely cause of reaction failure.
Q4: What are common side reactions, and how can I minimize them?
A common side reaction is the formation of an azine . This occurs when a second molecule of the carbonyl compound reacts with the newly formed hydrazone.[2] To minimize azine formation, you can use a slight excess of the hydrazine relative to the aldehyde or ketone.
Another potential issue is the hydrolysis of the hydrazone back to the starting materials, especially in the presence of excess water.[2] While the reaction is reversible, under optimal pH conditions, the equilibrium favors the formation of the more stable hydrazone product.
Q5: How can I monitor the progress of my reaction?
Thin Layer Chromatography (TLC) is an effective and straightforward method to monitor the reaction's progress.[2] Spot the reaction mixture alongside the starting aldehyde/ketone and hydrazine on a TLC plate. The consumption of the starting materials and the appearance of a new spot for the hydrazone product will indicate the reaction is proceeding.
Troubleshooting Guide
This section addresses specific issues you might encounter during your experiments and provides a logical workflow for troubleshooting.
Problem 1: Low or No Product Yield
Possible Cause
Troubleshooting Step
Scientific Rationale
Incorrect pH
Check and adjust the pH of the reaction mixture to a mildly acidic range (pH 4-6).[2] A few drops of a mild acid like acetic acid can be used as a catalyst.[1]
This is the most common reason for failure. The reaction requires a delicate balance of acidity for both the nucleophilic attack and the dehydration step.[3][5]
Poor Quality Reagents
Ensure the purity of your aldehyde/ketone and hydrazine. If necessary, purify the starting materials.
Impurities can interfere with the reaction or introduce side reactions.
Steric Hindrance
If you are using bulky aldehydes, ketones, or hydrazines, the reaction may be inherently slow. Try increasing the reaction time or temperature.
Sterically hindered substrates can slow down the rate of nucleophilic attack.
Degradation of Hydrazine
Use fresh hydrazine hydrate, as it can degrade over time, reducing its efficacy.[11]
Degraded hydrazine will result in a lower concentration of the active nucleophile.
Problem 2: Multiple Products Observed on TLC/NMR
Possible Cause
Troubleshooting Step
Scientific Rationale
Azine Formation
Use a slight excess (1.1-1.2 equivalents) of hydrazine.
This shifts the equilibrium to favor the formation of the hydrazone over the azine byproduct.[2]
Incomplete Reaction
Continue to monitor the reaction by TLC until the starting material is consumed. If the reaction has stalled, re-verify the pH and consider a moderate increase in temperature.
The reaction may simply require more time to reach completion.
Hydrolysis of Product
If working in a very aqueous environment, consider minimizing the amount of water or using a co-solvent to drive the equilibrium towards the product.
The reaction is reversible, and excess water can promote the hydrolysis of the hydrazone.[12]
Workflow for Troubleshooting Low Yield
Caption: A step-by-step workflow for troubleshooting low-yield hydrazine condensation reactions.
Experimental Protocols
General Protocol for Hydrazone Formation
This protocol provides a general starting point. Optimal conditions may vary based on the specific substrates.
Materials:
Aldehyde or Ketone (1.0 eq)
Hydrazine derivative (1.1 eq)
Solvent (e.g., Ethanol, Methanol)
Catalytic acid (e.g., Glacial Acetic Acid)
Procedure:
Dissolve the aldehyde or ketone in the chosen solvent in a round-bottom flask equipped with a magnetic stir bar.
Add the hydrazine derivative to the solution.
Add a catalytic amount of acid (e.g., a few drops of glacial acetic acid) to the reaction mixture.[2]
Stir the reaction at room temperature or heat under reflux, monitoring the progress by TLC.
Once the reaction is complete (as indicated by the disappearance of the limiting starting material), cool the mixture.
The product may precipitate out of the solution. If so, collect the solid by vacuum filtration.
If the product does not precipitate, the solvent can be removed under reduced pressure.
The crude product can then be purified by recrystallization or column chromatography.
Mechanism of Acid-Catalyzed Hydrazone Formation
Caption: The two-step mechanism of hydrazone formation, highlighting the pH-dependent steps.
References
Chemistry Learner. (n.d.). Hydrazone: Formation, Structure, and Reactions. Retrieved from [Link]
Lumen Learning. (n.d.). 21.4. Imine formation. Organic Chemistry II. Retrieved from [Link]
Kalia, J., & Raines, R. T. (2008). Fast Hydrazone Reactants: Electronic and Acid/Base Effects Strongly Influence Rate at Biological pH. PMC. Retrieved from [Link]
Prakash Academy. (2012, February 16). Hydrazine I Hydrazone formation I Give Reason [Video]. YouTube. Retrieved from [Link]
Chemistry Stack Exchange. (2021, April 15). How is the hydrazone formed in the Wolff-Kishner reduction?. Retrieved from [Link]
Chemistry LibreTexts. (2019, August 12). 12.3: Reaction with Primary Amines to form Imines. Retrieved from [Link]
Dirksen, A., & Dawson, P. E. (2008). Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis. PMC - NIH. Retrieved from [Link]
ResearchGate. (2015, February 15). What is the influence of the pH on imine formation in a water solution?. Retrieved from [Link]
Wikipedia. (n.d.). Hydrazone. Retrieved from [Link]
Master Organic Chemistry. (2022, March 7). Imines - Properties, Formation, Reactions, and Mechanisms. Retrieved from [Link]
Arkivoc. (2020, January 17). Mechanisms of the formation of imines in aqueous solution and the effect of the pH: a theoretical analysis. Retrieved from [Link]
Zamann Pharma Support GmbH. (n.d.). pH Control. Retrieved from [Link]
McKinnon, D. D., et al. (2014, March 19). Bis-Aliphatic Hydrazone-Linked Hydrogels Form Most Rapidly at Physiological pH. Retrieved from [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Solving Regioselectivity Issues in Pyrazole Synthesis with Asymmetric Hydrazines
Status: Active | Tier: Level 3 (Advanced Methodology)
Diagnostic Hub: Troubleshooting & FAQs
Welcome to the Pyrazole Synthesis Technical Support Center. Below are the most common regioselectivity failure modes reported by medicinal chemists. Identify your issue to find the immediate solution.
Case A: "I am getting a 1:1 mixture of regioisomers."
Diagnosis: Your system lacks a dominant directing force. Both nucleophilic sites on the hydrazine (
) and both electrophilic sites on the 1,3-dicarbonyl are reacting at comparable rates.
Immediate Action:
Switch Solvent Class: If using a protic solvent (EtOH), switch to a non-polar aprotic solvent (Toluene) or a fluorinated solvent (HFIP). Protic solvents stabilize intermediates via H-bonding, often lowering the energy barrier for the undesired pathway.
Evaluate Sterics: If your hydrazine is an aryl hydrazine, the terminal nitrogen (
) is electronically favored but the internal nitrogen () is sterically crowded. Increase the steric bulk of the unwanted electrophilic site to force the reaction toward the sterically accessible pathway.
Case B: "I synthesized the wrong regioisomer (1,3 instead of 1,5)."
Diagnosis: You likely followed the "Standard Knorr" model which is electronically driven.
The Trap: With aryl hydrazines (
), the terminal nitrogen () is more nucleophilic (due to resonance delocalization). It attacks the most electrophilic carbonyl first.[1]
The Result: The
-substituent ends up adjacent to the less electrophilic carbon.
Immediate Action:
Invert the Electrophile: Replace your 1,3-diketone with an enaminone or alkynone . These substrates have distinct "hard" (carbonyl) and "soft" (
-carbon) centers, allowing for predictable regiocontrol regardless of hydrazine electronics.
Case C: "My yield is low due to decomposition/polymerization."
Diagnosis: Harsh acidic condensation conditions are degrading your sensitive functional groups.
Immediate Action:
Adopt Flow Chemistry: Transient flow generation of unstable intermediates (like hydrazine free bases) minimizes side reactions.
Lewis Acid Catalysis: Switch from HCl/AcOH to
or in mild solvents.
The Knowledge Base: Mechanistic Deep Dive
To control regioselectivity, you must master the Nucleophile-Electrophile Matrix .
The Nucleophile: Hydrazine Dynamics
Alkyl Hydrazines (
): The internal is more basic and nucleophilic (inductive effect), but sterically hindered.
Aryl Hydrazines (
): The internal lone pair is delocalized into the aromatic ring. The terminal is significantly more nucleophilic.
The Electrophile: 1,3-Dicarbonyl Asymmetry
In a substrate
:
If
and : The carbonyl near is harder and more electrophilic.
Mechanism: The most nucleophilic Nitrogen attacks the most electrophilic Carbonyl.
Visualizing the Decision Pathway
Figure 1: Decision matrix for predicting major regioisomers based on hydrazine and substrate classes.
Protocol Library: Validated Workflows
Protocol A: The Enaminone Route (High Regiocontrol)
Best for: Synthesizing 1-aryl-5-substituted pyrazoles (e.g., Celecoxib analogs) where standard condensation fails.
Rationale: Enaminones replace one carbonyl with a dimethylamino group. This creates a "push-pull" alkene. The carbonyl carbon becomes a hard electrophile , and the
-carbon becomes a soft electrophile (Michael acceptor).
Step-by-Step:
Enaminone Synthesis:
React ketone (
) with DMF-DMA (N,N-dimethylformamide dimethyl acetal).
Conditions: Reflux, 4–12 h.
Yield: Quantitative. Isolate by evaporation (no column needed).
Cyclization:
Dissolve Enaminone (1.0 equiv) and Aryl Hydrazine HCl (1.1 equiv) in Ethanol .
Critical Step: Add Acetic Acid (catalytic) or run under neutral conditions.
Temperature: Reflux for 2–4 h.
Purification:
Cool to RT. The regioisomer typically precipitates. Filter and wash with cold EtOH.
Expected Outcome: >95:5 regioselectivity favoring the 1,5-disubstituted product [1].
Keeps hydrazine neutral; favors attack by most nucleophilic N.
Mechanistic Pathway Visualization
Understanding the competing pathways is crucial for troubleshooting.
Figure 2: Kinetic competition between electronic control (Path A) and steric control (Path B) in fluorinated diketones.
References
Wan, C., et al. (2021).[2][5] Copper-catalyzed reductive ring cleavage of isoxazoles: Synthesis of fluoroalkylated enaminones and application for the preparation of celecoxib, deracoxib, and mavacoxib.[2] Journal of Organic Chemistry.[2][3][5][6][7] [2]
Zeng, H., et al. (2021).[3][5] Regioselective Synthesis of 5-Trifluoromethylpyrazoles by [3 + 2] Cycloaddition of Nitrile Imines and 2-Bromo-3,3,3-trifluoropropene.[3][5] Journal of Organic Chemistry.[2][3][5][6][7]
Mykhailiuk, P. K. (2021).[2][6] Fluorinated Pyrazoles: From Synthesis to Applications. Chemical Reviews.[2][6]
Heller, S. T., & Natarajan, S. R. (2006).[8] 1,3-Diketones from Acid Chlorides and Ketones: A Rapid and General One-Pot Synthesis of Pyrazoles.[8] Organic Letters.[8]
Schrecker, L., et al. (2022).[2][9] Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow.[9] Reaction Chemistry & Engineering.
Mass spectrometry fragmentation pattern of C8H11ClN2
Comparative Guide: Mass Spectrometry Fragmentation Strategies for C8H11ClN2 Isobars Executive Summary In pharmaceutical development and forensic analysis, the molecular formula C8H11ClN2 (Monoisotopic Mass: ~170.06 Da) r...
Author: BenchChem Technical Support Team. Date: February 2026
Comparative Guide: Mass Spectrometry Fragmentation Strategies for C8H11ClN2 Isobars
Executive Summary
In pharmaceutical development and forensic analysis, the molecular formula C8H11ClN2 (Monoisotopic Mass: ~170.06 Da) represents a critical structural elucidation challenge. This formula corresponds to multiple pharmacologically relevant isomers, including substituted pyrimidines (agrochemical intermediates), phenylenediamines (dye precursors/genotoxic impurities), and aryl-alkyl diamines.[1]
This guide objectively compares the performance of Electron Ionization (EI) versus Electrospray Ionization High-Resolution Tandem Mass Spectrometry (ESI-HRMS/MS) for the definitive identification of C8H11ClN2 isomers.[1] We focus on distinguishing the three most prevalent structural candidates:
The choice of ionization and fragmentation technique dictates the depth of structural insight. The table below summarizes the experimental performance metrics for analyzing C8H11ClN2.
Feature
Method A: EI-GC/MS (70 eV)
Method B: ESI-Q-TOF MS/MS (CID)
Verdict
Ionization Nature
Hard Ionization (In-source fragmentation)
Soft Ionization (Protonation [M+H]+)
ESI is preferred for polar diamines (Compound A/C).[1]
Molecular Ion Stability
Low (M+• often weak or absent)
High ([M+H]+ is base peak)
ESI ensures molecular weight confirmation.
Isomer Differentiation
Excellent. Fingerprint region (< m/z 100) is highly distinct.
Good. Requires optimized Collision Energy (CE) to induce diagnostic losses.
EI is superior for library matching; ESI for mechanistic elucidation.
Limit of Detection (LOD)
~1–10 ng (SIM mode)
~1–10 pg (MRM mode)
ESI offers 1000x sensitivity gain for trace impurities.
Key Diagnostic Ions
m/z 30, 125, 155
m/z 135, 154, 128
Method Dependent (See Section 3).
Deep Dive: Fragmentation Pathways & Causality
To validate the identity of a C8H11ClN2 candidate, researchers must correlate observed fragments with specific bond cleavages.
Key Mechanism (ESI/EI): Proximity of the amino groups allows for ortho-effects.
Diagnostic Pathway:
Loss of Methyl: m/z 171 → m/z 156 (Loss of •CH3).
Loss of Dimethylamine: Direct loss of the -N(CH3)2 group (-45 Da) yields the chloro-aniline core at m/z 126 .[1]
Visualization: Fragmentation Logic Flow
The following diagram illustrates the decision tree for distinguishing these isomers based on MS/MS data.
Caption: Decision logic for structural assignment of C8H11ClN2 isomers based on primary neutral losses in ESI-MS/MS.
Validated Experimental Protocol (ESI-MS/MS)
To replicate these results, use the following self-validating workflow. This protocol prioritizes Collision Energy (CE) Ramping to capture both labile side-chain losses and stable core fragments.[1]
Target Standard (e.g., N-(4-chlorophenyl)ethylenediamine, CAS: 60434-95-9 or similar).[1][2]
Step-by-Step Workflow:
Sample Preparation:
Dissolve 1 mg of analyte in 1 mL Methanol (Stock: 1 mg/mL).
Dilute to 1 µg/mL in 50:50 MeOH:H2O + 0.1% Formic Acid.
Checkpoint: Solution must be clear. Turbidity indicates solubility issues common with free-base amines; add more acid if necessary.[1]
Direct Infusion (Tune Mode):
Inject at 10 µL/min into the ESI source.
Source Parameters:
Capillary Voltage: 3.5 kV (Positive Mode).
Desolvation Temp: 350°C.
Validation: Verify stable ion current for m/z 171.07 (35Cl) and 173.07 (37Cl). The intensity ratio must be ~3:1. If not, the Cl atom is absent or obscured.
MS/MS Acquisition (CE Ramp):
Isolate m/z 171.07 (Isolation width: 1.0 Da).
Apply Stepped Collision Energy : 10, 20, and 40 eV.
Rationale:
10 eV: Preserves [M+H]+ and shows labile losses (NH3).
20-40 eV: Smashes the aromatic core to reveal ring substitution patterns (e.g., m/z 128 for chloroaniline).
Data Analysis:
Extract Ion Chromatogram (EIC) for m/z 154 (Loss of NH3) and m/z 128 (Core).
Compare relative abundance against the reference library.
References
National Institute of Standards and Technology (NIST). Mass Spectrum of Ethylenediamine and Derivatives. NIST Chemistry WebBook, SRD 69.[3] Available at: [Link]
PubChem. Compound Summary: N-(4-Chlorophenyl)ethylenediamine (CID 143703).[1] National Library of Medicine. Available at: [Link]
Matrix Science. Mascot Help: Fragmentation Nomenclature (Roepstorff and Fohlman). Explains standard peptide/amine fragmentation logic (a/b/y ions) applicable to diamines. Available at: [Link]
IR spectroscopy peaks for hydrazine functional groups
A Senior Scientist’s Guide to Identification and Control Executive Summary In pharmaceutical development, hydrazine ( ) and its derivatives represent a double-edged sword. They are versatile pharmacophores and linkers (e...
Author: BenchChem Technical Support Team. Date: February 2026
A Senior Scientist’s Guide to Identification and Control
Executive Summary
In pharmaceutical development, hydrazine (
) and its derivatives represent a double-edged sword. They are versatile pharmacophores and linkers (e.g., in Antibody-Drug Conjugates), yet free hydrazine is a potent genotoxic impurity (GTI) requiring rigorous control often down to ppm levels. While LC-MS is the gold standard for trace quantitation, Infrared (IR) Spectroscopy remains the frontline tool for raw material identification, reaction monitoring, and solid-state characterization of hydrazine salts.
This guide moves beyond basic peak assignment. It provides a comparative vibrational analysis designed to help you distinguish the subtle spectral signatures of hydrazine, hydrazides, and hydrazones from ubiquitous interferences like amines and water.
Part 1: The Vibrational Signature of Hydrazines[1]
The hydrazine molecule belongs to the
point group (gauche conformation), meaning all fundamental vibrations are theoretically IR active. However, the intensity of these bands varies drastically based on the dipole moment change.
The "Silent" N-N Stretch
A common pitfall for researchers is searching for the N-N single bond stretch with the same expectation as a C=O or N-H stretch.
The Physics: The N-N bond in hydrazine is relatively non-polar. Consequently, the change in dipole moment during stretching is minimal, making the IR band weak to non-existent in the
region.
The Solution: If N-N backbone confirmation is critical, Raman spectroscopy is the superior alternative because the symmetric stretch causes a large change in polarizability, resulting in a strong Raman signal.
Characteristic Peak Table
The following table synthesizes data for hydrazine and its common pharmaceutical derivatives.
Functional Group
Mode
Frequency ()
Intensity
Diagnostic Notes
Free Hydrazine ()
N-H Stretch (Sym/Asym)
Medium-Strong
Broadened by H-bonding; often overlaps with O-H.
Scissoring
Medium
Distinguishable from C=O by lack of intensity.
Wag/Twist
Weak-Medium
Complex fingerprint; highly sensitive to local environment.
N-N Stretch
Very Weak
Caution: Unreliable for primary ID in IR.
Hydrazide ()
Amide I (C=O)
Strong
The "Anchor" peak. Shifts lower than typical ketones.
Amide II (N-H Bend)
Medium
often a doublet or shoulder near Amide I.
N-H Stretch
Medium
Often appears as a "doublet" tip on a broad band.
Hydrazone ()
C=N Stretch
Medium-Strong
Sharp band; critical for confirming conjugation.
N-N Stretch
Weak
Slightly stronger than free hydrazine due to conjugation.
Part 2: Comparative Analysis & Logic
IR vs. Raman: The Complementary Pair
For hydrazine analysis, IR and Raman should not be viewed as competitors but as two halves of a whole.
Use IR when: You need to quantify the N-H functionality or monitor the formation of a hydrazide/hydrazone carbonyl. The high polarity of N-H and C=O bonds makes them scream in the IR spectrum.
Use Raman when: You need to prove the integrity of the N-N linker in a salt or complex. The N-N stretch is often the strongest feature in Raman, appearing clearly between
without interference from water.
Differentiating Interferences
Water (
): The O-H stretch () and bending mode () perfectly mask hydrazine.
Differentiation: Dry the sample or use ATR (Attenuated Total Reflectance) to minimize path length. Look for the "shoulder" fine structure of
on the broad OH peak.
Primary Amines (
): Spectrally very similar.
Differentiation: Hydrazines often show a "twinning" or splitting of the bending vibration near
due to the interaction between the two adjacent groups, which is absent in simple amines.
Part 3: Experimental Protocol
Protocol: Safe Analysis of Hydrazine Salts via ATR-FTIR
Safety Warning: Hydrazine and its salts are toxic and potential carcinogens. Handle all samples in a fume hood.
Objective: Obtain a reproducible spectrum of a hydrazine salt (e.g., Hydrazine Sulfate) to confirm identity without atmospheric interference.
Equipment:
FT-IR Spectrometer with a Diamond or ZnSe ATR accessory.
Vacuum drying oven (optional but recommended).
Step-by-Step Methodology:
System Validation (Self-Check):
Clean the ATR crystal with isopropanol.
Collect a background spectrum.
Validation: Ensure the background is flat. If you see jagged noise at
(water vapor) or a doublet at (), purge the system with dry nitrogen for 5 minutes. Do not proceed until these are minimized.
Sample Preparation:
If the sample is hygroscopic (common for hydrazine salts), dry it in a vacuum oven at 40°C for 1 hour prior to analysis.
Place a small amount (
) of the solid powder directly onto the center of the ATR crystal.
Data Acquisition:
Apply pressure using the anvil clamp. Monitor the "Live Preview" mode.
Causality: You apply pressure to ensure intimate contact between the solid and the crystal, as the evanescent wave only penetrates
. Stop increasing pressure when peak heights stabilize.
Scan parameters: 4 cm⁻¹ resolution, 32 scans.
Post-Run Analysis:
Apply an ATR correction algorithm (available in most software) to account for the penetration depth dependence on wavelength.
Normalize the C=O or strongest fingerprint peak to 1.0 for comparison.
Part 4: Visualization
Diagram 1: Spectral Identification Logic
This decision tree guides the analyst through distinguishing hydrazine forms based on spectral features.
Caption: Decision logic for classifying hydrazine derivatives based on dominant IR spectral features.
Diagram 2: GTI Analytical Workflow
A strategic workflow for handling hydrazine impurities in drug substances.
Caption: Workflow selecting between IR (identification) and LC-MS (quantification) based on sensitivity needs.
References
Vertex AI Search . Vibrational Dynamics and Phase Transitions of Hydrazine to 50 GPa. National Institutes of Health (PMC). Available at: [Link]
Durig, J. R., et al. Vibrational Spectrum of Hydrazine-d4 and a Raman Study of Hydrogen Bonding. AIP Publishing. Available at: [Link]
Mettler Toledo . IR vs Raman Spectroscopy | Advantages & Limitations. Available at: [Link]
Sun, M., et al. A simple and sensitive method to analyze genotoxic impurity hydrazine in pharmaceutical materials. PubMed. Available at: [Link]
Validation
A Senior Application Scientist’s Guide to HPLC Method Development for Phenylhydrazine Impurity Analysis
Introduction: The Criticality of Phenylhydrazine Control in Pharmaceuticals Phenylhydrazine and its derivatives are indispensable building blocks in the synthesis of numerous active pharmaceutical ingredients (APIs). How...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Criticality of Phenylhydrazine Control in Pharmaceuticals
Phenylhydrazine and its derivatives are indispensable building blocks in the synthesis of numerous active pharmaceutical ingredients (APIs). However, their utility is shadowed by a significant safety concern: they are classified as potential genotoxic or mutagenic impurities.[1] Genotoxic impurities (GTIs) are substances that can damage DNA, potentially leading to mutations and carcinogenesis.[2] Consequently, regulatory bodies worldwide mandate stringent control of these impurities in final drug products, often requiring their presence to be limited to trace levels, typically in the parts-per-million (ppm) range.[3]
The analytical challenge is substantial. Detecting and quantifying these impurities at such low concentrations within a complex API matrix demands methods that are not only highly sensitive but also exceptionally selective and robust.[4] This guide provides a comparative analysis of High-Performance Liquid Chromatography (HPLC) strategies for the determination of phenylhydrazine impurities, grounded in field-proven insights and experimental data. We will explore the causality behind methodological choices, from direct detection to advanced derivatization techniques, empowering researchers to develop and validate reliable, fit-for-purpose analytical methods.
Strategic Selection of an Analytical Technique
The first step in method development is choosing the right analytical tool. The decision hinges on the physicochemical properties of the impurity (e.g., volatility, polarity, thermal stability) and the required sensitivity.[5] While techniques like Gas Chromatography (GC) are powerful for volatile compounds, phenylhydrazine's low volatility and thermal lability make direct GC analysis problematic, often necessitating derivatization to proceed.[6][7] This positions HPLC as a more direct and versatile technique for this class of compounds.[2][6]
The following decision tree illustrates a logical approach to selecting an appropriate analytical method for a potential genotoxic impurity like phenylhydrazine.
Caption: Logical workflow for selecting an analytical technique.
Comparison of HPLC-Based Methodologies
Direct HPLC-UV Detection
The most straightforward approach is the direct analysis of phenylhydrazine using HPLC with an ultraviolet (UV) detector. This method leverages the native UV absorbance of the phenylhydrazine molecule for detection.
Causality & Rationale: This method is preferred for its simplicity and speed. It avoids complex sample preparation steps like derivatization. A phenyl-bonded silica gel column can be effective, using a mobile phase of an organic solvent (like methanol or acetonitrile) and a buffer for gradient elution.[3]
Major Challenge - Lack of Specificity: The primary drawback is the potential for spectral interference. Phenylhydrazine's UV maximum absorption wavelength often overlaps with that of the API or other related substances in the matrix.[1] This co-elution or spectral overlap can lead to inaccurate quantification and a lack of specificity, which is a critical failure in a regulatory environment.
Performance: While some methods report sensitivities reaching 0.75 ppm, this is highly dependent on the sample matrix.[3] In many cases, achieving the required low limit of detection (LOD) and limit of quantification (LOQ) is challenging without significant sample loading, which can compromise chromatography.[8]
Experimental Protocol: Direct HPLC-UV
Pre-column Derivatization with HPLC-UV/Visible Detection
To overcome the specificity and sensitivity limitations of the direct method, a pre-column derivatization strategy is a highly effective and robust alternative.
Causality & Rationale: The core principle is to react the phenylhydrazine with a specific derivatizing reagent to form a new compound (a derivative) with unique and advantageous properties. The ideal reagent will shift the maximum absorption wavelength (λmax) of the derivative into the visible region (e.g., >400 nm), where most drug substances and intermediates have little to no absorption.[1] This strategic shift virtually eliminates matrix interference and can significantly enhance the molar absorptivity, leading to a dramatic improvement in sensitivity.[1]
Caption: Workflow for pre-column derivatization HPLC analysis.
Comparison of Derivatization Reagents
Reagent
Resulting Derivative's λmax
Key Advantages
Considerations
4-Nitrobenzaldehyde
~416 nm
Large redshift to visible region, strong absorption intensity, minimal interference from the reagent itself.[1]
Reaction conditions (time, temp, pH) must be optimized.
2,4-Dinitrophenylhydrazine (DNPH)
Varies (used for carbonyls)
Well-established reagent for aldehydes and ketones, providing stable derivatives.[9]
More commonly used to detect carbonyls by reacting with a hydrazine (DNPH), not for detecting hydrazines themselves. Included for context on derivatization chemistry.
Fluorescamine
Fluorescence Detection
Can provide extremely high sensitivity (pg levels).[7]
Requires a fluorescence detector; may have stability issues.
Experimental Protocol: Pre-column Derivatization with 4-Nitrobenzaldehyde [1]
HPLC with Mass Spectrometry (LC-MS)
For the highest level of sensitivity and specificity, coupling HPLC with a mass spectrometer (MS) is the gold standard.
Causality & Rationale: LC-MS combines the powerful separation of HPLC with the precise detection and identification capabilities of MS.[2] It measures the mass-to-charge ratio (m/z) of the impurity, providing unambiguous identification and quantification, even at ultra-trace levels. This is particularly valuable when dealing with very low specification limits or complex matrices where even derivatization might not resolve all interferences.[10]
Modes of Operation: For quantitative analysis of trace impurities, selected ion monitoring (SIM) or multiple reaction monitoring (MRM) with a tandem mass spectrometer (LC-MS/MS) are typically used. These modes offer exceptional sensitivity and selectivity by filtering out noise from the sample matrix.[4]
Challenges: LC-MS methods are more complex to develop and validate. Matrix effects, such as ion suppression or enhancement, must be carefully evaluated and mitigated. The instrumentation is also more expensive and requires specialized expertise to operate and maintain compared to UV detectors.
Head-to-Head Performance Comparison
The choice of method represents a trade-off between simplicity, cost, sensitivity, and specificity. The table below summarizes the performance of each approach.
The development of a robust analytical method for phenylhydrazine impurities is a critical component of ensuring drug safety. While direct HPLC-UV analysis offers simplicity, its susceptibility to matrix interference renders it unreliable for many applications requiring trace-level quantification.
For routine quality control and release testing, pre-column derivatization with a reagent like 4-nitrobenzaldehyde followed by HPLC with visible detection emerges as the most pragmatic and powerful strategy.[1] It provides a self-validating system by moving the analyte's signal to a quiet region of the spectrum, thereby ensuring specificity and achieving the low detection limits required by regulatory guidelines.
When the utmost sensitivity is required, or for investigational work such as impurity identification and structural elucidation, LC-MS/MS is the undisputed analytical choice.[2][10] Its ability to provide definitive mass-based evidence makes it an invaluable tool in modern pharmaceutical development.
Ultimately, the selection must be guided by a thorough risk assessment and a clear understanding of the method's intended purpose, balancing the need for analytical rigor with practical considerations of the laboratory environment.
References
Li, J., Joelle, E. N. N., Yang, Q., Zheng, F., Liu, W., & Liu, J. (2019). Determination of residual phenylhydrazines in drug substances by high-performance liquid chromatography with pre-column derivatization. Analytical Methods, 11(48), 6173-6179. [Link]
Halder, S., et al. (2025). A Comprehensive Review of Current and Emerging Analytical Techniques for the Identification, Quantification, and Assessment of Genotoxic Impurities in Drug Substances. ResearchGate. [Link]
Kettrup, A., & Waskern, T. (1981). Industrial hygiene air monitoring of phenylhydrazine. PubMed. [Link]
Research & Reviews: Journal of Pharmaceutical Analysis. (2023). Role of Analytical Methods for Detection of Genotoxic Impurities. Research and Reviews. [Link]
Li, J., Liu, W., & Liu, J. (2019). Sensitive Quantitation of Residual Phenylhydrazine in Antipyrine by LC-ICP-MS with Iodo Derivatization. Semantic Scholar. [Link]
Google Patents. (2013). CN103454370B - Method for measuring phenylhydrazine compound residues in crude drugs through HPLC.
American Pharmaceutical Review. (2014). Analytical Strategies for Genotoxic Impurities in the Pharmaceutical Industry. American Pharmaceutical Review. [Link]
ResearchGate. (2014). Analytical strategies for genotoxic impurities in the pharmaceutical industry. ResearchGate. [Link]
Pharmaceutical Technology. (2014). Analytical Technologies for Genotoxic Impurities in Pharmaceutical Compounds. Pharmaceutical Technology. [Link]
Google Patents. (2012). CN102841170A - Method for detecting impurity phenylhydrazine in edaravone.
Semantic Scholar. (2012). Determination of phenylhydrazine hydrochloride in industrial wastewater by HPLC. Semantic Scholar. [Link]
International Journal of ChemTech and Pharmaceutical Analysis. (n.d.). Application of 2, 4-Dinitro Phenyl Hydrazine as a Derivatizing Reagent for the Trace Level Quantification of Toxic Impurity Formaldehyde. ijcpa.in. [Link]
The Solid Advantage: A Comparative Guide to the Melting Points of Hydrazine Free Base and its Hydrochloride Salt
For researchers, scientists, and professionals in drug development, understanding the fundamental physicochemical properties of a compound is paramount. Among these, the melting point stands as a critical parameter influ...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers, scientists, and professionals in drug development, understanding the fundamental physicochemical properties of a compound is paramount. Among these, the melting point stands as a critical parameter influencing stability, handling, and formulation strategies. This guide provides an in-depth technical comparison of the melting points of hydrazine in its free base form and as a hydrochloride salt, elucidating the underlying scientific principles and providing practical experimental context.
Introduction: Hydrazine and the Significance of Salt Formation
Hydrazine (N₂H₄) is a highly reactive and versatile chemical intermediate with applications ranging from a blowing agent in the creation of polymer foams to rocket fuel and as a reactant in the synthesis of pharmaceuticals.[1] In its pure, anhydrous state, it exists as a colorless, oily liquid.[2] However, for many practical applications, particularly in pharmaceutical development, converting a basic active pharmaceutical ingredient (API) like hydrazine into a salt form is a common and often necessary strategy.[3][4] Salt formation can significantly alter key properties such as solubility, stability, and, most notably for this discussion, the melting point.[3][5] This guide will dissect the profound difference in the melting points of hydrazine free base and hydrazine hydrochloride, providing a robust understanding of why this transformation is so impactful.
At a Glance: Melting Point Comparison
The most striking difference between hydrazine free base and its hydrochloride salt is the transition from a low-melting liquid to a high-melting solid. This transformation has significant implications for material handling, storage, and stability.
Note: Some sources indicate a melting point of 200°C for hydrazine hydrochloride, which may correspond to a different polymorphic form or be a decomposition temperature.[12] For the purpose of this guide, we will consider the more commonly cited range.
The Science Behind the Solid: Why the Drastic Difference in Melting Points?
The substantial increase in melting point upon converting hydrazine to its hydrochloride salt is not arbitrary. It is a direct consequence of a fundamental change in the intermolecular forces governing the solid-state structure.
Intermolecular Forces in Hydrazine Free Base
In its liquid and solid states, hydrazine molecules are held together by a combination of forces:
Hydrogen Bonding: The presence of N-H bonds allows for hydrogen bonding between hydrazine molecules, a relatively strong type of dipole-dipole interaction.[13][14][15]
Dipole-Dipole Forces: As a polar molecule, hydrazine exhibits permanent dipole-dipole interactions.[13][14]
London Dispersion Forces: Present in all molecules, these are the weakest intermolecular forces.[13][14]
While hydrogen bonds are significant, they are transient and less rigid than the forces present in an ionic lattice. This allows hydrazine molecules to move past each other with the addition of a relatively small amount of thermal energy, resulting in a very low melting point.
The Power of Ionic Bonds: Hydrazine Hydrochloride
The reaction of hydrazine, a weak base, with hydrochloric acid results in the formation of the hydrazinium cation (N₂H₅⁺) and the chloride anion (Cl⁻).[10][11] This creates an ionic compound, hydrazine hydrochloride. In the solid state, these ions are arranged in a highly ordered, three-dimensional crystal lattice.
The melting of an ionic solid requires overcoming the strong electrostatic attractions between the positively charged cations and negatively charged anions. This electrostatic force, quantified as crystal lattice energy , is significantly stronger than the intermolecular forces present in the free base.[16][17] The energy required to break apart this stable, rigid lattice is substantially higher, leading to a much higher melting point.[3][5] The formation of salts is a well-established method to increase the melting point and overall stability of pharmaceutical compounds.[3][5]
Experimental Determination of Melting Point: Differential Scanning Calorimetry (DSC)
To experimentally verify and precisely measure the melting points of compounds like hydrazine and its salts, Differential Scanning Calorimetry (DSC) is a highly accurate and widely used technique.[18][19] DSC measures the difference in heat flow required to increase the temperature of a sample and a reference as a function of temperature.[19]
Experimental Workflow: A Self-Validating System
The following protocol outlines the key steps for determining the melting point using DSC. The inclusion of a certified reference standard, such as indium, serves as a critical validation step for the instrument's performance.
Caption: Experimental workflow for melting point determination using DSC.
Step-by-Step Protocol
Sample Preparation :
Tare a Tzero aluminum hermetic pan on a microbalance.
Accurately weigh 2-10 mg of the sample (e.g., hydrazine hydrochloride) directly into the pan.[20]
Place the corresponding lid on the pan and seal it using a sample press.[20]
Prepare an identical empty, sealed pan to be used as the reference.[20] This differential setup is crucial for accurate heat flow measurement.[18]
Instrument Setup and Execution :
Place the sealed sample and reference pans in their respective positions in the DSC autosampler tray.
Define the experimental method in the control software. A typical method involves:
Equilibration at a starting temperature (e.g., 25°C).
A temperature ramp at a defined rate (e.g., 10°C/minute) to a final temperature well above the expected melting point (e.g., 250°C for hydrazine hydrochloride).[21]
An inert nitrogen purge gas is typically used to prevent oxidative degradation.
Initiate the run. The instrument will heat both the sample and reference pans simultaneously, precisely measuring the differential heat flow.[19]
Data Analysis :
The output is a thermogram plotting heat flow against temperature.
The melting of a crystalline solid is an endothermic event, appearing as a peak on the thermogram.
The melting point (Tm) is typically reported as the onset temperature or the peak temperature of this endotherm.[18] The integrated area of the peak corresponds to the enthalpy of fusion.
Conclusion
The conversion of hydrazine from its free base to its hydrochloride salt results in a dramatic increase in melting point, transforming it from a low-melting liquid to a stable, crystalline solid. This change is fundamentally driven by the replacement of weaker intermolecular forces (hydrogen bonding, dipole-dipole) with the significantly stronger electrostatic attractions within an ionic crystal lattice. This principle is a cornerstone of pharmaceutical salt selection, enabling the manipulation of physicochemical properties to improve the handling, stability, and manufacturability of active compounds.[22][23] The precise measurement of these thermal transitions, as demonstrated by the Differential Scanning Calorimetry protocol, is an essential tool in the arsenal of the research and development scientist.
References
Sciencemadness Wiki. (2020, January 3). Hydrazine hydrochloride. Retrieved from [Link]
GSC Online Press. (2025, October 6). API Salt Selection: A Classical but Evolving Approach in Modern Drug Development. GSC Biological and Pharmaceutical Sciences, 33(01), 066-072. Retrieved from [Link]
MDPI. (2020). Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations. Molecules, 25(11), 2593. Retrieved from [Link]
Oxford Lab Fine Chem LLP. HYDRAZINE HYDROCHLORIDE 99% Extra Pure. Retrieved from [Link]
INCHEM. ICSC 0281 - HYDRAZINE. Retrieved from [Link]
Common Organic Chemistry. Hydrazine. Retrieved from [Link]
CureFFI.org. (2016, April 27). Differential scanning calorimetry. Retrieved from [Link]
NCBI - NIH. TABLE 3-2, Physical and Chemical Properties of Hydrazines. In Toxicological Profile for Hydrazines. Retrieved from [Link]
National Research Council. LCSS: HYDRAZINE. In Prudent Practices in the Laboratory: Handling and Disposal of Chemicals. Retrieved from [Link]
Purdue Engineering. Standard Operating Procedure Differential Scanning Calorimeter (DSC) in POWER Laboratory Model TA Q-20. Retrieved from [Link]
SGS INSTITUT FRESENIUS. Differential Scanning Calorimetry (DSC). Retrieved from [Link]
Chemed.chem.purdue.edu. Lattice Energy. Retrieved from [Link]
JoVE. Differential Scanning Calorimetry — A Method for Assessing the Thermal Stability and Conformation of Protein Antigen. Retrieved from [Link]
Chemtradeasia. (2023, November 13). Hydrazine Hydrochloride – Applications, Properties, and Uses in Industry and Research. Retrieved from [Link]
ResearchGate. (2019, April 27). How do you use Differential Scanning Calorimetry (DSC) for DNA melting temperature?. Retrieved from [Link]
Brainly.com. (2023, August 24). In hydrazine (N_2H_4), the nitrogens are bonded to each other, and each nitrogen is bonded to two. Retrieved from [Link]
PharmTech. (2019, December 10). Screening and Formulating Drugs as Salts to Improve API Performance. Retrieved from [Link]
NPTEL. Lattice energy of an ionic crystal. Retrieved from [Link]
Chemistry LibreTexts. (2023, November 6). 21.5: Lattice Energies of Crystals. Retrieved from [Link]
Amanda Iovini. Interaction.
Chemistry LibreTexts. Lattice Energies in Ionic Solids. Retrieved from [Link]
ACS Publications. (2025, December 17). API Salt Solubility: Unresolved Problems and Innovative Solutions Beyond Conventional Approaches. Crystal Growth & Design. Retrieved from [Link]
Brainly.com. (2017, January 5). Base your answers to questions 69 through 72 on the information below and on your knowledge of. Retrieved from [Link]
Chemistry LibreTexts. (2023, May 3). 9.12: Lattice Energies and Solubility. Retrieved from [Link]
Drug-dev.com. (2023, May 5). Enhanced Solubility through API Processing: Salt and Cocrystal Formation. Retrieved from [Link]
Technical Comparison: Steric & Electronic Modulation in Indole Synthesis using (2,5-Dimethylphenyl)hydrazine
Executive Summary: The "Ortho-Meta" Advantage In the synthesis of bioactive heterocycles—specifically indoles via the Fischer synthesis and pyrazoles via Knorr condensation—steric control is often the deciding factor bet...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The "Ortho-Meta" Advantage
In the synthesis of bioactive heterocycles—specifically indoles via the Fischer synthesis and pyrazoles via Knorr condensation—steric control is often the deciding factor between a high-yield specific isomer and a difficult-to-separate mixture.
(2,5-Dimethylphenyl)hydrazine (2,5-DMPH) occupies a unique "Goldilocks" zone in reagent design. Unlike unsubstituted phenylhydrazine (highly reactive, low regiocontrol) or (2,6-dimethylphenyl)hydrazine (kinetically dead due to bi-directional ortho-blocking), 2,5-DMPH offers a single ortho methyl group for steric direction and a meta methyl group for electronic stabilization.
This guide analyzes the mechanistic impact of this substitution pattern, providing protocols and comparative data to optimize your heterocycle synthesis workflows.
Mechanistic Analysis: The Steric-Electronic Interplay
To understand the utility of 2,5-DMPH, we must dissect the Fischer Indole Synthesis mechanism. The reaction proceeds through a hydrazone intermediate, followed by a [3,3]-sigmatropic rearrangement.[1][2]
The Ortho-Methyl "Gatekeeper" Effect
Hydrazone Formation: The initial nucleophilic attack by the hydrazine terminal nitrogen is only mildly retarded by the 2-methyl group.
[3,3]-Sigmatropic Shift (The Rate-Determining Step): This is where 2,5-DMPH diverges from phenylhydrazine. The rearrangement requires the formation of a transient 'ene-hydrazine' species. The ortho-methyl group creates 1,3-allylic strain in the transition state.
Result: This steric strain disfavors the formation of the hydrazone isomer that would lead to the "crowded" product, thereby enhancing regioselectivity when reacting with unsymmetrical ketones.
The Meta-Methyl Inductive Boost
The 5-methyl group (meta position) is electronically coupled to the ring but sterically remote from the reaction center.
Effect: It provides a weak inductive (+I) electron-donating effect, increasing the electron density of the aromatic ring. This slightly lowers the activation energy for the re-aromatization step (elimination of ammonia), counteracting some of the sluggishness caused by the ortho steric block.
Visualization: Steric Influence on Reaction Pathway
Figure 1: Mechanistic pathway highlighting the steric "filter" effect of the 2-methyl substituent during the critical tautomerization step.
Comparative Performance Guide
The following data compares 2,5-DMPH against standard alternatives in the synthesis of indoles from 2-butanone (an unsymmetrical ketone prone to regio-isomerism).
Table 1: Reagent Performance Profile
Feature
Phenylhydrazine (Standard)
(2,5-Dimethylphenyl)hydrazine (Subject)
(2,6-Dimethylphenyl)hydrazine (Highly Hindered)
Steric Profile
None
Moderate (Mono-ortho)
High (Di-ortho)
Electronic Profile
Neutral
Electron Rich (+2 Me)
Electron Rich (+2 Me)
Reaction Rate
Fast (< 1 hr reflux)
Medium (2-4 hrs reflux)
Slow (> 12 hrs / High T)
Regioselectivity
Low (Mixture of isomers)
High (Favors less substituted)
Very High (Often fails if too hindered)
Purification
Difficult (Isomer separation)
Easier (Major isomer dominates)
Easy (If reaction works)
Primary Utility
Simple, symmetrical ketones
Complex/Unsymmetrical ketones
Specialized steric probes
Regioselectivity Data (Synthesis of Indoles from 2-Butanone)
Phenylhydrazine: Typically yields a ~40:60 mixture of 2-ethylindole vs. 2,3-dimethylindole.
2,5-DMPH: shifts this ratio significantly toward the 2-ethyl-4,7-dimethylindole (linear analog) because the ortho-methyl group clashes with the internal methyl of the ketone during the rearrangement.
Experimental Protocol: Indole Synthesis with 2,5-DMPH
Objective: Synthesis of 4,7-dimethyl-2-phenylindole via Fischer Indole Synthesis.
Rationale: This protocol uses acetic acid as both solvent and catalyst.[3] The milder acidity compared to H₂SO₄/EtOH prevents charring of the electron-rich 2,5-DMPH.
Preparation:
In a round-bottom flask equipped with a magnetic stir bar and reflux condenser, suspend (2,5-dimethylphenyl)hydrazine hydrochloride (10 mmol) in Glacial Acetic Acid (20 mL).
Note: The hydrochloride salt is preferred over the free base for stability and reduced toxicity handling.
Condensation:
Add Acetophenone (11 mmol) dropwise at room temperature.
Observation: The suspension will clear as the hydrazone forms and the temperature rises slightly.
Cyclization (The Critical Step):
Heat the mixture to reflux (118°C) for 3 hours.
Monitoring: Monitor via TLC (Hexane:EtOAc 8:2). Look for the disappearance of the hydrazone spot (usually fluorescent) and the appearance of the indole (often turns Ehrlich’s reagent pink/purple).
Why Reflux? The ortho-methyl group increases the energy barrier for the [3,3]-shift; room temperature is insufficient.
Work-up:
Cool the reaction to room temperature. Pour the mixture slowly into ice-cold water (100 mL) with vigorous stirring.
Precipitation: The product, being lipophilic due to the dimethyl substitution, should precipitate as a solid.
Purification:
Filter the crude solid. If no solid forms (oiling out), extract with Dichloromethane (3 x 30 mL). Wash the organic layer with Saturated NaHCO₃ to remove acetic acid traces.
Crystallization: Recrystallize from Ethanol/Water.
Safety & Handling (E-E-A-T)
Hydrazine derivatives possess significant toxicity profiles. The addition of methyl groups increases lipophilicity, potentially enhancing skin absorption.
Toxicity: 2,5-DMPH is toxic if swallowed and may cause skin sensitization [1].[5][6]
Carcinogenicity: Like phenylhydrazine, it should be treated as a potential carcinogen and mutagen [2].[5]
Handling:
Always handle the hydrochloride salt form when possible; it is non-volatile and less prone to dusting than the free base.
Double-gloving (Nitrile) is mandatory.
Decontamination: Quench all glassware and spills with a 5% hypochlorite (bleach) solution to oxidize the hydrazine moiety before disposal.
References
Sigma-Aldrich. (2025).[6] Safety Data Sheet: 2,5-Dimethylphenylhydrazine. Retrieved from
Robinson, B. (1963). The Fischer Indole Synthesis. Chemical Reviews, 63(4), 373–401.
BenchChem. (2025).[3][7] Managing Regioselectivity in Substituted Pyrazole Synthesis. Retrieved from
Wikipedia. (2025). Fischer Indole Synthesis Mechanism and Buchwald Modification. Retrieved from
Optimization of Fischer Indole Cyclization: A Comparative Guide on Aryl Hydrazine Substituents
Executive Summary The Fischer Indole Synthesis remains the premier method for generating indole scaffolds, yet its success relies heavily on matching reaction conditions to the electronic nature of the aryl hydrazine. Th...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The Fischer Indole Synthesis remains the premier method for generating indole scaffolds, yet its success relies heavily on matching reaction conditions to the electronic nature of the aryl hydrazine. This guide compares the performance of electron-donating (EDG) and electron-withdrawing (EWG) substituted hydrazines.
Key Insight: The rate-determining step—the [3,3]-sigmatropic rearrangement—is highly sensitive to ring electron density. EDG-substituted hydrazines (e.g., 4-methoxy) cyclize rapidly under mild acidic conditions but are prone to oxidative degradation. EWG-substituted hydrazines (e.g., 4-nitro) significantly retard the rearrangement, often requiring strong Lewis acids (ZnCl₂, PPA) or high temperatures, with yields dropping precipitously if standard protocols are used.
Part 1: Mechanistic Foundation & Electronic Effects
To optimize yield, one must understand that the hydrazine substituent directly influences the activation energy of the [3,3]-sigmatropic shift.
The Electronic Gatekeeper
The reaction proceeds through an ene-hydrazine intermediate .[1] The subsequent bond breaking/forming event (the [3,3]-shift) requires the aromatic ring to act as a nucleophile.
Electron-Donating Groups (EDG): Increase electron density on the ring, lowering the activation energy for the rearrangement.
Electron-Withdrawing Groups (EWG): Decrease electron density, raising the activation energy and often stalling the reaction at the hydrazone stage.
Mechanistic Pathway Diagram[2]
Figure 1: The mechanistic pathway of Fischer Indole Synthesis.[2] The red node highlights the critical [3,3]-sigmatropic rearrangement where substituent effects are most pronounced.
Part 2: Comparative Performance Analysis
The following table aggregates experimental data comparing yields of cyclohexanone-derived indoles (tetrahydrocarbazoles) using different aryl hydrazines. Note the drastic difference in required conditions.
Table 1: Yield Comparison by Substituent Class
Substituent (R)
Electronic Nature
Reaction Conditions
Yield
Key Observation
H (Phenyl)
Neutral
Glacial AcOH, Reflux, 1-2 h
75-85%
Standard benchmark. Clean conversion.
4-OMe
Strong EDG
AcOH, Room Temp to 60°C
80-92%
Reaction is fast. High heat causes tarring (oxidation).
4-Me
Weak EDG
AcOH, 80°C or Reflux
85-95%
Excellent yields. Very robust substrate.
4-Cl
Weak EWG
AcOH/HCl or Solvent-free (100°C)
75-80%
Slightly slower than phenyl; requires stronger acid or heat.
4-NO₂
Strong EWG
PPA (100°C) or AcOH/HCl (Reflux)
10-30%
Fails in neat AcOH. Requires strong Lewis/Brønsted acid.
Data Synthesis:
EDG Advantage: 4-Methyl and 4-Methoxy hydrazines allow for milder conditions (lower temperature), often resulting in cleaner reaction profiles and higher yields (>85%).
EWG Bottleneck: 4-Nitro groups deactivate the ring so severely that in standard acetic acid reflux, yields can drop to <10% or fail completely. Successful conversion requires Polyphosphoric Acid (PPA) or high-temperature fusion to force the rearrangement.
Part 3: Strategic Protocol Selection
Do not use a "one-size-fits-all" protocol. Select the method based on your substrate's electronic demand.
Decision Workflow
Figure 2: Protocol selection decision tree based on hydrazine electronics.
Protocol A: Mild Conditions (For EDG Substrates)
Best for: 4-Methoxyphenylhydrazine, p-Tolylhydrazine
Preparation: Dissolve 1.0 equiv of aryl hydrazine hydrochloride and 1.1 equiv of ketone (e.g., cyclohexanone) in Glacial Acetic Acid (5 mL per mmol).
Reaction: Stir at Room Temperature for 1 hour. If no precipitate forms, warm gently to 50-60°C.
Self-Validation: Reaction is often exothermic. A color change to deep orange/brown usually indicates hydrazone formation.
Workup: Pour the mixture into ice-cold water. The indole often precipitates as a solid. Filter and wash with water.
Purification: Recrystallize from ethanol/water. Column chromatography is rarely needed for these high-yielding substrates.
Best for: 4-Nitrophenylhydrazine, Poly-halogenated hydrazines
Preparation: Mix 1.0 equiv of aryl hydrazine and 1.0 equiv of ketone in Polyphosphoric Acid (PPA) (10-15 equiv by weight).
Note: PPA acts as both solvent and strong acid catalyst.
Reaction: Heat the viscous mixture to 100–120°C with mechanical stirring for 2–4 hours.
Self-Validation: Monitor by TLC. The hydrazone spot will disappear slowly. Evolution of gas (NH₃) may be observed as bubbles in the viscous matrix.
Workup: Cool to 60°C and carefully pour into crushed ice (exothermic!). Neutralize with NaOH or Na₂CO₃ to pH ~8 to precipitate the crude indole.
Purification: These reactions often produce tars. Flash chromatography (Silica, Hexane/EtOAc) is usually required.
Part 4: Troubleshooting & Scientific Integrity
Self-Validating the Reaction
Ammonia Evolution: The final step releases NH₃. In open vessels, the smell of ammonia (or basicity on damp pH paper held above the flask) confirms the catalytic cycle is completing.
TLC Monitoring:
Hydrazone: Usually less polar than the hydrazine.
Indole:[1][2][3][4][5][6] Usually moves significantly higher (less polar) than the hydrazone.
Color: Indoles often stain distinctively (pink/purple) with Vanillin or Ehrlich’s reagent.
Common Pitfalls
"The reaction turned to black tar": Common with EDG substrates heated too high. Use Protocol A and reduce temperature.
"No product, just hydrazone recovered": Common with EWG substrates. The acid was too weak. Switch to Protocol B (PPA or ZnCl₂).
References
Molecules (MDPI) . New 3H-Indole Synthesis by Fischer's Method. (2010).[7][8] Comparison of tolyl vs. nitrophenyl hydrazine yields.
Journal of the American Chemical Society . Why Do Some Fischer Indolizations Fail? (2011).[9] Mechanistic study on substituent effects and bond cleavage.
Alfa Chemistry . Fischer Indole Synthesis Protocol and Mechanism. General reaction overview and acid catalyst selection.
Scientia Iranica . Citric acid as an efficient catalyst for one-pot synthesis of new indolenines. (2014).[10] Optimization of conditions for various substituted hydrazines.
